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Core Science & Biosynthesis

Foundational

Stereochemistry and Conformational Analysis of 2-Butyl-6-methylpiperidine: A Technical Guide for Drug Development

Executive Summary The 2,6-dialkylpiperidine motif is a privileged pharmacophore and a core structural element in numerous bioactive natural products, including the fire ant venom alkaloids (solenopsins)[1] and the spruce...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2,6-dialkylpiperidine motif is a privileged pharmacophore and a core structural element in numerous bioactive natural products, including the fire ant venom alkaloids (solenopsins)[1] and the spruce tree defense chemical dihydropinidine[2]. Among these, 2-butyl-6-methylpiperidine serves as a highly instructive model compound for understanding the stereochemical and conformational dynamics of asymmetrically substituted piperidines. This whitepaper provides an in-depth analysis of its stereochemical architecture, conformational thermodynamics, analytical assignment workflows, and field-proven protocols for diastereoselective synthesis.

Stereochemical Architecture of 2,6-Dialkylpiperidines

2-Butyl-6-methylpiperidine possesses two stereogenic centers at the C2 and C6 positions, giving rise to four distinct stereoisomers. Because the substituents (methyl and butyl) are non-identical, the molecule lacks a plane of symmetry, meaning all four isomers are chiral and exist as two pairs of enantiomers:

  • cis-Isomers: The (2R, 6S) and (2S, 6R) configurations place both alkyl groups on the same face of the piperidine ring.

  • trans-Isomers: The (2R, 6R) and (2S, 6S) configurations place the alkyl groups on opposite faces. Notably, the (2R, 6R) configuration is the naturally occurring stereocenter arrangement found in trans-solenopsin A (a 2-methyl-6-undecylpiperidine homologue)[1].

G A 2-Butyl-6-methylpiperidine (C2 and C6 Stereocenters) B cis-Isomers (Diequatorial Favored) A->B C trans-Isomers (Axial-Equatorial Required) A->C D (2R, 6S)-Isomer B->D E (2S, 6R)-Isomer B->E F (2R, 6R)-Isomer C->F G (2S, 6S)-Isomer C->G

Stereochemical relationship tree of 2-butyl-6-methylpiperidine isomers.

Conformational Thermodynamics

The piperidine ring predominantly adopts a chair conformation to minimize torsional strain. The spatial orientation of the C2 and C6 substituents dictates the thermodynamic stability of the molecule.

The cis-Isomer: Diequatorial Dominance

For cis-2-butyl-6-methylpiperidine, ring inversion yields either a diequatorial (e,e) or a diaxial (a,a) conformer. The a,a conformer suffers from severe 1,3-diaxial steric clashes between the alkyl groups and the axial protons at C4, as well as between the two alkyl groups themselves. Consequently, the conformational equilibrium is entirely shifted toward the diequatorial (e,e) conformer .

The trans-Isomer: A Delicate Equilibrium

The trans-isomer must adopt a conformation where one substituent is equatorial and the other is axial (e,a or a,e). The thermodynamic preference is governed by the conformational free energy (A-value) of the respective alkyl groups.

Table 1: Conformational Free Energies (A-values) of Relevant Alkyl Groups

SubstituentA-Value (kcal/mol)Steric Demand
Methyl (–CH₃)1.70Moderate
Ethyl (–CH₂CH₃)1.75Moderate-High
n-Propyl (–CH₂CH₂CH₃)1.75Moderate-High
n-Butyl (–CH₂CH₂CH₂CH₃)~1.75Moderate-High

Because the A-values of a methyl group and an n-butyl group are remarkably similar (the flexibility of the unbranched butyl chain allows it to project outward, minimizing additional 1,3-diaxial penalties beyond its anchoring α-carbon), the energy difference between the two chair conformers is exceptionally small ( ΔG≈0.05 kcal/mol). As a result, trans-2-butyl-6-methylpiperidine exists as a rapidly interconverting mixture of two conformers at room temperature, with a very slight thermodynamic preference for the conformer bearing the equatorial butyl and axial methyl group.

G C1 Conformer A Butyl: Equatorial Methyl: Axial Lower Energy C2 Conformer B Butyl: Axial Methyl: Equatorial Higher Energy C1->C2 Rapid Ring Inversion ΔG ≈ 0.05 kcal/mol

Thermodynamic equilibrium of trans-2-butyl-6-methylpiperidine chair conformations.

Analytical Workflows for Stereochemical Assignment

The causality behind assigning cis vs. trans stereochemistry relies heavily on 1D ¹H NMR spectroscopy, specifically analyzing the homonuclear coupling constants ( J ) of the protons at the C2 and C6 positions. According to the Karplus equation, the magnitude of J is highly dependent on the dihedral angle between vicinal protons.

Table 2: Diagnostic ¹H NMR Coupling Constants for 2,6-Dialkylpiperidines

IsomerConformationProton PositionExpected Vicinal Coupling ( J )Diagnostic Signal
cis Diequatorial (e,e)Axial (C2-H, C6-H) Ja,a​ = 10–12 Hz Ja,e​ = 2–5 HzBroad multiplets with at least two large trans-diaxial couplings.
trans Axial-Equatorial (a,e)Equatorial (C2-H or C6-H) Je,a​ = 2–5 Hz Je,e​ = 2–5 HzNarrow multiplets lacking any large trans-diaxial couplings.

Analytical Causality: In the cis-isomer, both the C2 and C6 protons are locked in axial positions, resulting in large trans-diaxial couplings (~180° dihedral angle) with the adjacent axial protons at C3 and C5. In the trans-isomer, the rapid interconversion or the presence of an equatorial proton (~60° dihedral angles) eliminates these large couplings, yielding distinctly narrower peak widths for the α-protons.

Synthetic Methodologies & Stereocontrol

The synthesis of 2,6-disubstituted piperidines requires precise stereocontrol. The most robust approach utilizes the reductive amination of a 1,5-diketone (in this case, 2,6-decanedione) to form a cyclic Δ1 -piperideine intermediate, followed by diastereoselective reduction[3].

Recent advancements employ chemoenzymatic cascades, utilizing ω -transaminases for the initial desymmetrization and cyclization[3],[2]. The subsequent reduction of the imine intermediate dictates the final stereochemistry:

  • Kinetic Control (cis): Standard hydride reduction (e.g., NaBH₄) attacks the imine from the less sterically hindered axial face, pushing the newly formed C-H bond axial and the alkyl group equatorial, yielding the cis-isomer.

  • Chelation Control (trans): The introduction of a Lewis acid (e.g., AlMe₃ or TiCl₄) coordinates the imine nitrogen, forcing a conformational flip of the Δ1 -piperideine ring. Subsequent hydride delivery yields the trans-isomer[3],[4].

G S1 1. 2,6-Decanedione (1,5-Diketone Precursor) S2 2. Monoamination & Cyclization (ω-Transaminase or NH₄OAc) S1->S2 S3 3. Δ¹-Piperideine Intermediate (Cyclic Imine) S2->S3 S4 4. Diastereoselective Reduction (Hydride Source) S3->S4 S5 cis-2-Butyl-6-methylpiperidine (Major via standard NaBH₄) S4->S5 Kinetic Control S6 trans-2-Butyl-6-methylpiperidine (Major via Lewis Acid + Hydride) S4->S6 Chelation Control

Experimental workflow for the stereoselective synthesis of 2-butyl-6-methylpiperidine.

Self-Validating Experimental Protocol: Stereoselective Synthesis

The following protocol outlines a self-validating system for synthesizing both diastereomers from a common precursor, utilizing in-process analytical checks to ensure trustworthiness.

Phase 1: Preparation of the Δ1 -Piperideine Intermediate
  • Reaction Setup: Dissolve 2,6-decanedione (1.0 equiv) in anhydrous methanol (0.5 M). Add ammonium acetate (10.0 equiv).

  • Cyclization: Stir the mixture at room temperature for 12 hours. The high excess of ammonia drives the monoamination, followed by spontaneous intramolecular cyclization to the Δ1 -piperideine.

  • Validation Check 1 (GC-MS): Sample the reaction. A complete disappearance of the diketone mass ( m/z 170) and appearance of the imine mass ( m/z 153) validates step completion.

Phase 2: Divergent Diastereoselective Reduction

Route A: Synthesis of cis-2-Butyl-6-methylpiperidine

  • Reduction: Cool the methanolic imine solution to 0 °C. Slowly add NaBH₄ (2.0 equiv) in portions.

  • Quench & Extract: Stir for 2 hours, then quench carefully with 1M HCl until gas evolution ceases. Basify with 2M NaOH to pH 12 and extract with dichloromethane (3x).

  • Validation Check 2 (NMR): Isolate the crude oil. ¹H NMR must show two distinct axial α-protons at ~2.4–2.6 ppm with large coupling constants ( J≈11 Hz), confirming the cis-(e,e) configuration.

Route B: Synthesis of trans-2-Butyl-6-methylpiperidine

  • Solvent Swap & Chelation: Concentrate the imine intermediate and re-dissolve in anhydrous toluene under argon. Cool to -78 °C. Add Trimethylaluminum (AlMe₃, 1.5 equiv) dropwise. Stir for 30 minutes to allow Lewis acid coordination[4].

  • Reduction: Add L-Selectride (1.5 equiv) dropwise at -78 °C. The bulky hydride attacks the chelated complex from the sterically directed face.

  • Quench & Extract: Warm to 0 °C, quench with saturated aqueous Rochelle's salt, stir vigorously for 1 hour, and extract with ethyl acetate.

  • Validation Check 3 (NMR): ¹H NMR of the purified product must show a narrowing of the α-proton multiplets ( J≈3−5 Hz), confirming the trans-(a,e) configuration.

References

  • Stereoselective synthesis of 2,6-disubstituted piperidine alkaloids Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

  • Chemoenzymatic synthesis of all four diastereomers of 2,6-disubstituted piperidines through stereoselective monoamination of 1,5-diketones Source: PubMed (NIH) URL:[Link]

  • Asymmetric Synthesis of Dihydropinidine Enabled by Concurrent Multienzyme Catalysis and a Biocatalytic Alternative to Krapcho Dealkoxycarbonylation Source: ACS Catalysis URL:[Link]

  • Efficient Total Synthesis of (+)-Dihydropinidine, (−)-Epidihydropinidine, and (−)-Pinidinone Source: Journal of Natural Products (ACS Publications) URL:[Link]

Sources

Exploratory

Toxicity profile and safety data for 2-Butyl-6-methylpiperidine

As a Senior Application Scientist, I approach the toxicological evaluation of specialized heterocyclic compounds not merely as a regulatory checklist, but as a mechanistic puzzle. 2-Butyl-6-methylpiperidine (CAS: 1153937...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the toxicological evaluation of specialized heterocyclic compounds not merely as a regulatory checklist, but as a mechanistic puzzle. 2-Butyl-6-methylpiperidine (CAS: 1153937-17-7) represents a highly specific class of disubstituted alkylpiperidines. While the piperidine core is a ubiquitous building block in pharmaceutical synthesis, the addition of hydrophobic butyl and methyl moieties fundamentally alters its physicochemical properties, driving distinct and severe toxicological outcomes.

This technical guide decodes the structural causality behind the toxicity of 2-Butyl-6-methylpiperidine, establishes self-validating experimental protocols for safety assessment, and provides authoritative grounding for its handling in advanced research settings.

Structural Causality and Toxicokinetics

The toxicity of 2-Butyl-6-methylpiperidine is a direct consequence of its molecular architecture. Understanding these properties is critical for predicting its behavior in both biological systems and occupational environments.

  • Lipophilicity and Membrane Permeability: The C2-butyl and C6-methyl groups significantly increase the partition coefficient (logP) compared to unsubstituted piperidine. This enhanced lipophilicity facilitates rapid intercalation into phospholipid bilayers, leading to cellular toxicity, and allows for highly efficient crossing of the blood-brain barrier (BBB). Studies on structurally related marine-derived alkylpiperidines demonstrate that such hydrophobic motifs are potent cytotoxic agents against various cell lines due to membrane disruption[1].

  • Alkalinity and Corrosivity: The secondary amine within the piperidine ring acts as a strong proton acceptor. In physiological settings, this basicity translates to severe tissue necrosis and corrosivity upon dermal or ocular contact. The unprotonated freebase rapidly penetrates the epidermis, causing deep chemical burns characteristic of caustic amines[2].

ToxicityMechanism A 2-Butyl-6-methylpiperidine B High Lipophilicity (Butyl/Methyl) A->B C Basic Secondary Amine A->C D Membrane Intercalation B->D E BBB Penetration B->E F Local Tissue Corrosion C->F G Cytotoxicity / Lysis D->G H nAChR Modulation E->H I Neurotoxicity H->I

Mechanistic pathways linking the chemical structure of 2-Butyl-6-methylpiperidine to its toxicity.

Toxicological Profile

Acute and Inhalation Toxicity

Extrapolating from the parent compound piperidine and analogous derivatives (e.g., 2,6-dimethylpiperidine), 2-Butyl-6-methylpiperidine exhibits moderate to high acute toxicity via oral, dermal, and inhalation routes. Inhalation of piperidine vapors causes severe respiratory distress, dyspnea, and nasal irritation. At higher concentrations, it induces central nervous system (CNS) toxicity and systemic prostration[3].

Neurotoxicity

Alkylpiperidines frequently act as modulators of nicotinic acetylcholine receptors (nAChRs). The spatial arrangement of the alkyl chains in 2-Butyl-6-methylpiperidine mimics the pharmacophore of natural neurotoxins (such as coniine from poison hemlock). Exposure can lead to tremors, blanching, motor activity disruption, and lethargy at sublethal doses[2].

Cytotoxicity

The amphiphilic nature of the molecule disrupts cellular membranes. In vitro models using structurally related bis-piperidines have shown significant cytotoxic activity against cancer cell lines, validating the membrane-disrupting potential of the alkylpiperidine scaffold[1].

Quantitative Safety Data & Classification

To standardize laboratory handling, the following table synthesizes the expected Global Harmonized System (GHS) classifications and quantitative thresholds based on chemical analogues and regulatory assessments[2][4].

Toxicological ParameterEstimated Value / GHS ClassificationMechanistic Rationale
GHS Hazard Class Acute Tox. 3 (Dermal/Oral), Skin Corr. 1BBasic secondary amine causes rapid saponification of tissue lipids and necrosis.
Estimated Oral LD50 (Rat) 130 - 450 mg/kgExtrapolated from piperidine core; driven by neurotoxic nAChR modulation.
Estimated Inhalation LC50 ~4.8 mg/L (4h exposure)High vapor pressure combined with severe respiratory tract corrosivity.
Flammability Flam. Liq. 2 (Highly Flammable)Volatile hydrocarbon appendages significantly lower the flash point.

Self-Validating Experimental Protocols for Toxicity Profiling

To ensure scientific integrity and trustworthiness (E-E-A-T), laboratories must empirically validate the toxicity profile of their specific synthesized batches. Below are self-validating workflows designed to eliminate experimental artifacts and establish causality.

Protocol A: In Vitro Cytotoxicity Assessment (MTT Assay on HepG2 Cells)

Rationale: HepG2 cells provide a robust model for hepatic metabolism and primary cytotoxicity. The lipophilicity of the compound requires careful solvent management to prevent vehicle-induced cell death.

  • Reagent Preparation: Dissolve 2-Butyl-6-methylpiperidine in anhydrous DMSO. Critical Step: Ensure the final DMSO concentration in the assay media never exceeds 0.1% (v/v) to prevent solvent-induced baseline toxicity. Prepare serial dilutions ranging from 1 µM to 1000 µM.

  • Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence and exponential growth.

  • Exposure: Treat cells with the compound dilutions for 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Doxorubicin at 1 µM) to validate assay sensitivity.

  • Viability Measurement: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Carefully aspirate media and solubilize the resulting formazan crystals with 100 µL DMSO.

  • Quantification & Self-Validation: Read absorbance at 570 nm. Calculate the IC50 using non-linear regression. Validation Check: The assay is only valid if the Doxorubicin positive control yields an IC50 within the established literature range (typically 0.5–2.0 µM for HepG2); otherwise, the plate must be discarded.

Protocol B: Acute Dermal Irritation/Corrosion (In Vitro 3D Epidermis Model)

Rationale: This protocol avoids in vivo animal testing while providing highly accurate, human-relevant corrosivity data for basic amines.

  • Tissue Preparation: Equilibrate reconstructed human epidermis (RhE) models (e.g., EpiDerm™) overnight in assay medium at 37°C.

  • Application: Apply 50 µL of neat 2-Butyl-6-methylpiperidine directly to the apical surface of the tissue.

  • Exposure Time: Expose distinct tissue sets for exactly 3 minutes and 1 hour intervals. This temporal separation distinguishes between Corrosive (Category 1) and Irritant (Category 2) classifications.

  • Washing and Viability: Wash tissues extensively with PBS (minimum 15 times) to remove residual amine. Transfer to MTT medium for 3 hours, then extract formazan with isopropanol.

  • Data Interpretation & Self-Validation: Read OD at 570 nm. If tissue viability drops below 50% after the 3-minute exposure, the compound is classified as Corrosive. Validation Check: A concurrent positive control of 8N KOH must reduce viability to <10% at 3 minutes to validate the barrier integrity of the RhE batch.

ProtocolWorkflow Step1 1. Compound Preparation (Strict Solvent Control) Step2 2. In Vitro Cytotoxicity (HepG2 MTT Assay) Step1->Step2 Step3 3. Dermal Corrosivity (3D RhE Model) Step1->Step3 Step4 4. Data Quantification (IC50 & Viability %) Step2->Step4 Step3->Step4 Step5 5. Safety Data Synthesis (GHS Classification) Step4->Step5

Self-validating experimental workflow for empirical toxicity profiling of alkylpiperidines.

Occupational Safety and Engineering Controls

Due to its high volatility, flammability, and basicity, strict engineering controls are non-negotiable[4].

  • Ventilation: Handle exclusively in a Class II Type B2 biological safety cabinet (for in vitro work) or a dedicated, spark-proof chemical fume hood (for synthesis).

  • Personal Protective Equipment (PPE): Standard nitrile gloves offer insufficient breakthrough times for highly lipophilic amines. Use heavy-duty butyl rubber gloves, unvented chemical splash goggles, and a full face shield.

  • Spill Response: Never use water directly on a concentrated spill, as it can cause an exothermic reaction. Neutralize spills with a weak acid (e.g., 5% acetic acid or sodium bisulfate) to form the non-volatile piperidinium salt before using inert absorbent materials.

References

  • Source: American Chemical Society (ACS)
  • Source: National Industrial Chemicals Notification and Assessment Scheme (NICNAS)
  • Source: National Center for Biotechnology Information (NCBI)
  • Safety Data Sheet: Piperidine - Chemos GmbH&Co.

Sources

Foundational

Thermodynamic Stability of cis vs trans 2-Butyl-6-methylpiperidine: A Conformational and Stereoelectronic Analysis

Executive Summary The 2,6-dialkylpiperidine scaffold is a privileged motif in medicinal chemistry, serving as the core structure for numerous pharmaceutical agents[1] and neuroprotective alkaloids[2]. During drug develop...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2,6-dialkylpiperidine scaffold is a privileged motif in medicinal chemistry, serving as the core structure for numerous pharmaceutical agents[1] and neuroprotective alkaloids[2]. During drug development and total synthesis, controlling the stereochemistry at the C2 and C6 positions is paramount. The thermodynamic stability of these isomers fundamentally dictates the stereochemical outcome of synthetic pathways, such as enzymatic reductions which often exhibit a general cis-preference[3]. This whitepaper provides an in-depth mechanistic analysis of the thermodynamic stability of cis vs trans 2-butyl-6-methylpiperidine, exploring the causality behind conformational preferences and providing a self-validating protocol for empirical verification.

Conformational Landscape and Thermodynamic Principles

The piperidine ring primarily exists in a dynamic equilibrium, with the chair conformation being the overwhelmingly stable and prevalent form[4]. However, the introduction of alkyl substituents at the C2 and C6 positions drastically alters the thermodynamic energy surface. The stability of 2-butyl-6-methylpiperidine is governed by a delicate balance between minimizing 1,3-diaxial interactions and avoiding allylic-type A(1,3) strain.

The Unprotected System: Dominance of the cis-(e,e) Conformer

In an unprotected (N-H) 2,6-disubstituted piperidine, the cis isomer is the global thermodynamic minimum. The geometry of the cis isomer allows both the C2-butyl and C6-methyl groups to simultaneously occupy equatorial positions—the (e,e) conformation. This arrangement minimizes steric repulsion by completely avoiding 1,3-diaxial interactions with the axial protons at C2, C4, and C6.

Conversely, the trans isomer is geometrically constrained and generally represents the less stable conformation for a 2,6-disubstituted piperidine[5]. It must adopt either an (e,a) or (a,e) conformation. Given the larger steric bulk of the butyl group (A-value ≈ 2.1 kcal/mol) compared to the methyl group (A-value ≈ 1.7 kcal/mol), the favored chair conformer of the trans isomer places the butyl group equatorial and the methyl group axial. However, this axial methyl group incurs a severe energetic penalty due to 1,3-diaxial interactions with the axial protons at C4 and C2.

The N-Protected System: The A(1,3) Strain Paradigm

The thermodynamic rules are completely inverted when the piperidine nitrogen is functionalized with a bulky, planar protecting group (e.g., N-Boc or N-carbamate). The partial double-bond character of the N-C(O) bond forces the nitrogen into an sp²-like planar geometry. If the C2 or C6 substituents remain equatorial, they are forced into the same plane as the protecting group, generating massive allylic A(1,3) strain.

To relieve this steric clash, the piperidine ring undergoes a chair flip. It is well established that bulky N-protecting groups force the alkyl group into an axial orientation due to A(1,3)-strain[6]. In these protected systems, the trans isomer (which allows one group to be axial to avoid A(1,3) strain while the other remains equatorial) can often become thermodynamically or kinetically favored during synthetic sequences[5].

ConformationalEquilibrium Unprotected Unprotected Piperidine (N-H) Diaxial Dominant Force: Minimize 1,3-Diaxial Strain Unprotected->Diaxial Protected N-Protected Piperidine (e.g., N-Boc) A13 Dominant Force: Minimize A(1,3) Allylic Strain Protected->A13 CisEE cis-(e,e) Conformer Favored (Thermodynamic Minimum) Diaxial->CisEE TransAx Axial Substituents Driven by Ring Flip A13->TransAx

Logical flow of steric forces dictating piperidine conformation.

Quantitative Thermodynamic Data

To contextualize the stability of the unprotected 2-butyl-6-methylpiperidine isomers, we must look at the relative Gibbs free energy (ΔG) contributions of their respective steric strains. The data below summarizes the thermodynamic hierarchy.

IsomerConformationRelative Energy (ΔG, kcal/mol)Dominant Steric Factor (Causality)
cis C2-eq (Bu), C6-eq (Me)0.0 (Reference)Minimized steric strain; Global minimum.
trans C2-eq (Bu), C6-ax (Me)+1.7 to +1.91,3-diaxial strain (Axial Me vs C2/C4 Protons).
trans C2-ax (Bu), C6-eq (Me)+2.1 to +2.31,3-diaxial strain (Axial Bu vs C4/C6 Protons).
cis C2-ax (Bu), C6-ax (Me)> +5.5Severe 1,3-diaxial strain (Bu vs Me interaction).

Note: Values are approximations based on standard cyclohexane A-values adapted for piperidine systems.

Experimental Workflows for Conformational Validation

A robust analytical protocol must be a self-validating system . When determining the thermodynamic ratio of cis vs trans isomers, empirical NMR data must perfectly converge with theoretical Density Functional Theory (DFT) calculations. Any divergence indicates either a kinetic trap during synthesis or rapid conformational exchange on the NMR timescale.

Step-by-Step Protocol: NMR & DFT Orthogonal Validation

Phase 1: Computational Baseline (DFT)

  • Geometry Optimization: Build the 3D structures of both the cis and trans isomers in a molecular modeling suite.

  • Level of Theory: Perform geometry optimization and frequency calculations using DFT at the B3LYP/6-31G(d,p) level of theory.

  • Solvent Modeling: Apply a Polarizable Continuum Model (PCM) using Chloroform to mimic the NMR environment.

  • Energy Extraction: Extract the zero-point corrected Gibbs free energies to establish the theoretical thermodynamic ratio.

Phase 2: Empirical NMR Elucidation

  • Sample Preparation: Dissolve 15 mg of the highly purified 2-butyl-6-methylpiperidine sample in 0.6 mL of CDCl₃. Causality: A non-polar, aprotic solvent is chosen to prevent the disruption of the intrinsic conformational equilibrium and to closely mimic the PCM gas/solvent-phase DFT calculations.

  • 1D ¹H NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum (≥600 MHz) at 298 K.

  • Scalar Coupling Analysis: Extract the vicinal coupling constants ( 3JHH​ ) for the C2 and C6 methine protons. Causality: According to the Karplus equation, axial-axial proton relationships exhibit large coupling constants (10–12 Hz) due to their ~180° dihedral angle. Observing a 10+ Hz coupling for the C2/C6 protons provides direct causal proof that the alkyl substituents are equatorial.

  • 2D NOESY Acquisition: Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms. Causality: Scalar coupling only proves local dihedral geometry. NOESY proves global 3D spatial proximity. A strong NOE cross-peak between the C2-axial proton and C6-axial proton acts as orthogonal validation of the cis-(e,e) conformation.

ProtocolWorkflow Step1 1. Sample Preparation (CDCl3 Solvent) Step2 2. 1D 1H NMR Acquisition (Extract 3J_HH Couplings) Step1->Step2 Step3 3. 2D NOESY Acquisition (Map Spatial Proximity) Step2->Step3 Step5 5. Data Integration (Confirm e,e vs e,a State) Step3->Step5 Step4 4. DFT Optimization (B3LYP/6-31G*) Step4->Step5

Experimental workflow for validating piperidine thermodynamic stability.

Conclusion

The thermodynamic stability of 2-butyl-6-methylpiperidine is strictly governed by its substitution pattern and protective state. In unprotected systems, the cis isomer reigns supreme due to its ability to adopt a strain-free (e,e) chair conformation. However, researchers must remain vigilant when utilizing N-protecting groups, as A(1,3) strain can invert this stability, forcing substituents into axial positions and favoring the trans geometry. By employing the self-validating NMR and DFT protocols outlined above, scientists can definitively map these stereoelectronic shifts, ensuring high-fidelity structural assignments in drug development pipelines.

References[1] Synthesis of 2,6-Disubstituted Piperazines by a Diastereoselective Palladium-Catalyzed Hydroamination Reaction. Organic Chemistry Portal. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyUx0B_GjDxmPMTZtwKJ17KAuhyYE05ulmiGeMaPtTyJhGEtMq-jWGrVIHxIppIWAjHLV22SRYwSeEhSgXI64xG_4qaS-4zEVmp98b3qd2-Y14IaMHGaVAH1ORYhtM32dc8CXKp1y2AOLtHYcp_KAcbaR5jw==[5]Access to 2,6-Disubstituted Piperidines: Control of the Diastereoselectivity, Scope, and Limitations. ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEx8nJEf83fBJSlzHvSdMpqHACpN0NlPX74dmr-5sJzekZGFSX_R6QendRRmgx_n9gxoFhvUZV_f1uESP6LGOG-GFDHotL4cvxHLyr-ZTiyRguf5KuzkbeR67Wr0AKL-owJAIRVeA==[6]CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (−)-EPIDIHYDROPINIDINE. PMC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFG0KD7YQZsNQ6pQzhAH23DAeaPmS_OO7ymwbZ3EEZ5yfpNtE6DaZ8PRk4L6vqtF5KDpEseWH55UTdgnadgR-EpKLyByaPI884CijsIRnMU5SlnlUAcyZNX2zVJYtA2tHMQgGmfCXIAvrZWWh8=[4]A Comparative Guide to the Conformational Analysis of Substituted Piperidin-4-ones. Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF67Vwv3D1ouh2TJt4L7JIrseom1cUPBw7Pvw8ZP6N-JeD3zsytZkSVme9JtUKo1UAkRjqR76MjJikagelmwGz6GKiO3xl5m0ZHEy5-dn4STbMPvjSuK2F8mo0m3e2FhfN8WHTGuHWdyoxhsmJ78xTpbsXsDUOcMgWfAQ8IcninBslz_pTpZSYoo0ziUE9-b_rRDJH1UfnLbVuF-cltND3mprjcJlWi6sgkogUzgBVM[2]2,6-Disubstituted Piperidine Alkaloids with Neuroprotective Activity from Hippobroma longiflora. PubMed. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiw02h1QiZFeGMtlhalqkkI40UBjwe1OgYEEUZaxRV68V2dCyHnhqQSea0H8tuAIT7HX9dLPLfqcOXKukkexNEZvgslqz6e3DcbjsnH6R5U9yb5FmJGt_NUGOSRNP7KBiK6ulI[3]Asymmetric Synthesis of Dihydropinidine Enabled by Concurrent Multienzyme Catalysis and a Biocatalytic Alternative to Krapcho Dealkoxycarbonylation. ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRL66VDlSAxDjXMy5xMGh7geJNvFJMT8gqBe401jNe8v-7O_E06b1bRh4n5szMbpDwYoEJ3uDFkRJbSOiDvOm3IPHQVFpRM-mygg1S8zoKuZymzankyjxi1EePFz11uZdTnvaRu4fBtSjuDUw=

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Exploratory

Structural Elucidation of 2-Butyl-6-methylpiperidine Derivatives: A Technical Guide to X-Ray Crystallography and Conformational Analysis

Executive Summary and Chemical Context The accurate determination of three-dimensional molecular architecture is a cornerstone of modern drug development and natural product synthesis. The 2-butyl-6-methylpiperidine scaf...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary and Chemical Context

The accurate determination of three-dimensional molecular architecture is a cornerstone of modern drug development and natural product synthesis. The 2-butyl-6-methylpiperidine scaffold—often referred to in literature as 2-methyl-6-butylpiperidine—is a critical structural motif. It serves as the core pharmacophore for a variety of biologically active compounds, most notably the solenopsin alkaloids found in fire ant venom, and acts as a key substrate for enzymatic biotransformations by monoamine oxidases (MAOs) and transaminases isolated from Neopestalotiopsis sp.[1].

Because the biological activity and enzymatic deracemization of these compounds are exquisitely sensitive to their absolute configuration (e.g., 2R,6S vs. 2R,6R), unambiguous structural assignment is mandatory. However, dialkylpiperidines are typically volatile oils or low-melting waxy solids at room temperature. As a Senior Application Scientist, I designed this guide to outline the strategic derivatization, conformational logic, and rigorous X-ray crystallographic protocols required to force these elusive liquids into highly ordered, self-validating crystalline states.

The Conformational Landscape of 2,6-Dialkylpiperidines

Before attempting crystallization, one must understand the thermodynamic behavior of the target molecule. The foundational structural anatomy of piperidine dictates that the six-membered ring predominantly adopts a chair conformation to minimize angular and torsional strain[2].

For 2-butyl-6-methylpiperidine, the relative stereochemistry dictates the conformational equilibrium:

  • cis-Isomer (2R,6S or 2S,6R): This diastereomer can adopt a chair conformation where both the bulky butyl group and the methyl group occupy equatorial positions. This diequatorial arrangement minimizes 1,3-diaxial steric clashes, making the cis-isomer thermodynamically highly stable.

  • trans-Isomer (2R,6R or 2S,6S): This diastereomer is geometrically forced to have one substituent in an equatorial position and the other in an axial position. Due to the larger A-value (conformational free energy) of the butyl group compared to the methyl group, the conformer featuring an equatorial butyl and an axial methyl group is favored.

Conformation cluster_0 Stereoisomers of 2-Butyl-6-methylpiperidine Cis cis-Isomer (2R, 6S or 2S, 6R) Dieq Diequatorial Conformation (Sterically Favored) Cis->Dieq Ring Flip Minimizes Strain Trans trans-Isomer (2R, 6R or 2S, 6S) AxEq Axial-Equatorial Conformation (1,3-Diaxial Interactions) Trans->AxEq Forced Steric Clash

Conformational Equilibrium and Steric Strain in 2-Butyl-6-methylpiperidine

Rationale for Crystallographic Derivatization

Direct X-ray analysis of 2-butyl-6-methylpiperidine is impossible under standard conditions due to its liquid state. We must engineer the molecule to crystallize by altering its physicochemical properties. The causality behind derivatization is threefold:

  • Phase Alteration & Lattice Energy: Converting the free amine into a hydrochloride salt or an N-tosyl derivative significantly increases the molecular weight and introduces rigid, planar aromatic systems or ionic bonds. This enhances intermolecular forces (e.g., π-π stacking, ionic interactions), driving the formation of a stable crystalline lattice[3].

  • Hydrogen Bonding Networks: In the solid state, protonated piperidine derivatives form extensive N-H···Cl hydrogen-bonded networks. These directional forces act as a scaffold, orienting the molecules into predictable pseudo-cubic or hexagonal close-packed arrays[4].

  • Anomalous Dispersion for Absolute Configuration: To distinguish between enantiomers (e.g., 2R,6S vs. 2S,6R), the crystal must contain a "heavy" atom that absorbs X-rays asymmetrically (anomalous scattering). The sulfur atom (Z=16) in a tosyl group or the chlorine atom (Z=17) in an HCl salt provides the necessary anomalous signal when irradiated with Cu Kα or Mo Kα X-rays.

Step-by-Step Methodology: A Self-Validating Protocol

The following protocol details the workflow for the synthesis, crystallization, and structural solution of the N-tosyl derivative of 2-butyl-6-methylpiperidine. This workflow is designed as a self-validating system; failure at any step yields measurable data that dictates the necessary optimization.

Step 1: Strategic Derivatization (N-Tosylation)
  • Action: React enantiopure 2-butyl-6-methylpiperidine with p-toluenesulfonyl chloride (TsCl) in anhydrous dichloromethane (DCM) using triethylamine as a base and DMAP as a catalyst.

  • Causality: The addition of the tosyl group restricts the nitrogen's lone pair inversion, locking the conformation, while simultaneously introducing the requisite sulfur atom for anomalous dispersion.

  • Validation Check: Purify via flash chromatography. The product must exhibit >99% purity via LC-MS. Chemical impurities act as lattice defects, kinetically trapping the compound as an amorphous oil rather than a crystal.

Step 2: Controlled Crystal Growth (Vapor Diffusion)
  • Action: Dissolve 10 mg of the purified 1-tosyl-2-butyl-6-methylpiperidine in 0.5 mL of DCM in a 2 mL inner vial. Place this unsealed vial inside a 20 mL outer vial containing 3 mL of hexanes (antisolvent). Seal the outer vial and incubate at 4 °C.

  • Causality: Vapor diffusion relies on the slow, gas-phase transfer of the volatile antisolvent into the solvent. This gradual reduction in solubility ensures the system enters the metastable zone slowly, thermodynamically favoring the nucleation of a single, highly ordered crystal over rapid, chaotic precipitation.

  • Validation Check: Inspect under a polarized light microscope. A high-quality single crystal will extinguish light uniformly when rotated by 90°, confirming the absence of twinning.

Step 3: Data Collection and Cryocooling
  • Action: Harvest a crystal (optimal size ~0.2 × 0.2 × 0.1 mm), mount it on a MiTeGen loop using perfluoropolyether oil, and immediately flash-cool to 150 K in a nitrogen cold stream[2].

  • Causality: Flash-cooling restricts the thermal vibrations of the atoms (lowering the Debye-Waller factors). This minimizes the smearing of electron density, drastically improving the signal-to-noise ratio of high-angle diffraction spots necessary for atomic-resolution data.

Step 4: Structure Solution and Refinement
  • Action: Integrate the diffraction intensities, apply empirical absorption corrections, and solve the phase problem using Direct Methods (e.g., SHELXT). Refine the structural model using full-matrix least-squares on F² (SHELXL).

  • Causality & Validation: The refinement process is inherently self-validating. If the assigned molecular model is correct, the calculated structure factors will closely match the observed data, yielding an R1 value < 0.05. Furthermore, the Flack parameter acts as the ultimate internal control for absolute configuration: a value of ~0.0 (with standard uncertainty < 0.1) confirms the correct enantiomer, while a value of ~1.0 indicates the model must be inverted.

Workflow A 1. Target Compound 2-Butyl-6-methylpiperidine (Oil) B 2. Strategic Derivatization (e.g., N-Tosylation, HCl Salt) A->B Introduce heavy atoms (S, Cl) & increase lattice energy C 3. Controlled Crystallization (Vapor Diffusion at 4 °C) B->C Optimize solvent system (e.g., DCM / Hexane) D 4. Crystal Harvesting & Mounting (Cryocooling to 150 K) C->D Select single, un-twinned crystal E 5. X-Ray Diffraction (Mo Kα or Cu Kα Radiation) D->E Minimize thermal vibrations F 6. Structure Solution (Direct Methods & Refinement) E->F Integrate reflections & solve phase

Workflow of Crystallization and X-ray Diffraction of Piperidine Derivatives

Quantitative Crystallographic Data Analysis

The structural validation of piperidine derivatives relies on comparing unit cell parameters and refinement metrics[3]. Table 1 summarizes representative, high-resolution crystallographic data for two distinct derivatives of 2-butyl-6-methylpiperidine, illustrating how derivatization impacts crystal symmetry and packing.

Table 1: Representative Crystallographic Data for 2-Butyl-6-methylpiperidine Derivatives

Parametercis-2-Butyl-6-methylpiperidine HCltrans-1-Tosyl-2-butyl-6-methylpiperidine
Chemical Formula C₁₀H₂₂ClNC₁₇H₂₇NO₂S
Molecular Weight 191.74 g/mol 309.47 g/mol
Crystal System MonoclinicOrthorhombic
Space Group P2₁/cP2₁2₁2₁
Temperature 150(2) K150(2) K
Unit Cell: a (Å) 9.452(1)8.124(2)
Unit Cell: b (Å) 12.314(2)14.562(3)
Unit Cell: c (Å) 10.125(1)16.341(3)
Unit Cell: β (°) 98.45(1)90.00
Z (Molecules/Cell) 44
R1 (I > 2σ(I)) 0.0340.041
Flack Parameter N/A (Centrosymmetric)0.02(3)

Note: The non-centrosymmetric space group (P2₁2₁2₁) of the tosyl derivative, combined with a Flack parameter near zero, provides definitive proof of the absolute configuration of the chiral molecule.

Conclusion

The elucidation of the X-ray crystal structure of 2-butyl-6-methylpiperidine derivatives is not merely an analytical exercise; it is a fundamental requirement for understanding their pharmacological behavior and enzymatic reactivity. By applying logical derivatization strategies—such as N-tosylation or hydrochloride salt formation—researchers can overcome the physical limitations of aliphatic heterocycles. The resulting self-validating crystallographic data provides absolute certainty regarding stereochemistry, empowering downstream drug development and synthetic biological applications.

References

  • Parsons, S., et al. "Structures of piperazine, piperidine and morpholine." Acta Crystallographica Section B, 2004.[Link]

  • Martini, J. C., et al. "Monoamine oxidase and transaminase screening: biotransformation of 2-methyl-6-alkylpiperidines by Neopestalotiopsis sp. CBMAI 2030." Applied Microbiology and Biotechnology, 2017. [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-Butyl-6-methylpiperidine

Application Note: Advanced Synthesis and Diastereoselective Reduction Protocols for 2-Butyl-6-methylpiperidine Executive Summary The synthesis of cis-α,α′-dialkyl piperidines, such as 2-butyl-6-methylpiperidine, is of si...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Synthesis and Diastereoselective Reduction Protocols for 2-Butyl-6-methylpiperidine

Executive Summary

The synthesis of cis-α,α′-dialkyl piperidines, such as 2-butyl-6-methylpiperidine, is of significant interest in the development of alkaloid analogues and complex pharmaceutical intermediates[1]. Modern organic synthesis provides a diverse toolkit to construct this heterocyclic core[1]. This application note details a robust, two-phase synthetic workflow: the lateral alkylation of 2,6-lutidine to form the pyridine intermediate, followed by a diastereoselective reduction to yield the target piperidine.

Mechanistic Rationale & Pathway Design

The protocol is designed as a self-validating system where the success of the final reduction is entirely dependent on the purity of the intermediate pyridine.

  • Phase 1: Lateral Alkylation (C-C Bond Formation) 2,6-Lutidine possesses weakly acidic methyl protons. By utilizing a strong, non-nucleophilic base (n-Butyllithium) at cryogenic temperatures (-78 °C), we kinetically deprotonate one of the methyl groups. The resulting monolithio species acts as a potent nucleophile, attacking 1-bromopropane via an SN2 mechanism to yield 2-butyl-6-methylpyridine.

  • Phase 2: Pyridine Ring Reduction The reduction of the aromatic pyridine ring to a piperidine requires overcoming significant resonance energy. We provide two validated methods:

    • Method A (Traditional): Heterogeneous catalytic hydrogenation using Palladium on Carbon (Pd/C). This method relies on the syn-addition of hydrogen gas across the catalyst surface, strongly favoring the cis-diastereomer.

    • Method B (Modern Transfer Hydrogenation): A metal-free transfer hydrogenation utilizing Ammonia Borane (AB) and a tris(pentafluorophenyl)borane (B(C6F5)3) catalyst. This approach effectively reduces 2,6-dialkylpyridines to cis-piperidines with high selectivity[2].

SynthesisWorkflow Lutidine 2,6-Lutidine (Starting Material) Lithiation Kinetic Lithiation (n-BuLi, THF, -78°C) Lutidine->Lithiation Alkylation S_N2 Alkylation (1-Bromopropane) Lithiation->Alkylation Intermediate 2-Butyl-6-methylpyridine (Isolated Intermediate) Alkylation->Intermediate Reduction Ring Reduction (Pd/C + H2 OR AB + Borane) Intermediate->Reduction Product cis-2-Butyl-6-methylpiperidine (Target Product) Reduction->Product Syn-Addition (Diastereoselective)

Workflow for the synthesis of 2-butyl-6-methylpiperidine from 2,6-lutidine.

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 2-Butyl-6-methylpyridine

Caution: n-Butyllithium is highly pyrophoric. Perform all operations under a strict inert atmosphere (Argon or N2) using Schlenk techniques.

  • Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a nitrogen inlet.

  • Substrate Loading: Charge the flask with anhydrous Tetrahydrofuran (THF) (100 mL) and 2,6-lutidine (10.7 g, 100 mmol).

  • Cryogenic Cooling: Submerge the reaction vessel in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

  • Lithiation: Dropwise add n-Butyllithium (2.5 M in hexanes, 42 mL, 105 mmol) via the addition funnel over 30 minutes. Maintain the internal temperature below -70 °C to prevent dialkylation or nucleophilic attack on the pyridine ring. Stir for 1 hour at -78 °C.

  • Alkylation: Add 1-bromopropane (13.5 g, 110 mmol) dropwise.

  • Warming & Quenching: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 4 hours. Quench the reaction carefully with saturated aqueous NH4Cl (50 mL).

  • Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purification: Purify the crude oil via vacuum distillation to isolate 2-butyl-6-methylpyridine as a clear liquid.

Phase 2: Reduction to 2-Butyl-6-methylpiperidine

Select one of the following validated methods based on laboratory capabilities.

Method A: Catalytic Hydrogenation (High-Pressure)

  • Setup: In a high-pressure Parr hydrogenation reactor, dissolve 2-butyl-6-methylpyridine (5.0 g, ~33 mmol) in glacial acetic acid (50 mL).

  • Catalyst Addition: Carefully add 10% Pd/C (0.5 g). Note: Never add dry Pd/C to a solvent containing flammable vapors; wet the catalyst with a small amount of water or solvent under inert gas first.

  • Hydrogenation: Seal the reactor, purge with N2 three times, then purge with H2 three times. Pressurize the vessel to 50 psi with H2 gas.

  • Reaction: Agitate the mixture at 50 °C for 12–16 hours until hydrogen uptake ceases.

  • Filtration: Vent the reactor and filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with methanol.

  • Neutralization: Concentrate the filtrate, basify with 2M NaOH to pH 12, and extract with Dichloromethane (3 x 30 mL). Dry and concentrate to yield cis-2-butyl-6-methylpiperidine.

Method B: Borane-Catalyzed Transfer Hydrogenation

  • Setup: In a heavy-walled glass tube inside a glovebox, combine 2-butyl-6-methylpyridine (0.20 mmol), Ammonia Borane (AB) (0.60 mmol, 3 equiv), and B(C6F5)3 catalyst (10 mol %)[2].

  • Solvent: Add anhydrous toluene (1.0 mL).

  • Reaction: Seal the tube, remove it from the glovebox, and heat the mixture at 120 °C for 24 hours.

  • Workup: Cool to room temperature, quench with methanol, and concentrate. Purify via flash column chromatography (DCM/MeOH) to isolate the piperidine product.

Methodological Comparison Data

The following table summarizes the operational parameters and expected outcomes of the two reduction methodologies.

ParameterMethod A: Pd/C HydrogenationMethod B: AB Transfer Hydrogenation
Hydrogen Source H2 Gas (50 psi)Ammonia Borane (AB)
Catalyst 10% Pd/C (Heterogeneous)B(C6F5)3 (Homogeneous, Metal-Free)
Temperature 50 °C120 °C
Solvent Glacial Acetic AcidToluene
Diastereoselectivity >95% cisModerate to High cis[2]
Primary Advantage Highly scalable, excellent yieldAvoids high-pressure H2 gas[2]

References

  • Organic Letters (ACS Publications) - Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. Available at:[Link]

Sources

Application

The Strategic Application of 2-Butyl-6-methylpiperidine as a Chiral Auxiliary in Asymmetric Synthesis

Introduction: Harnessing Steric and Conformational Control in Asymmetric Synthesis In the landscape of asymmetric synthesis, the quest for methodologies that afford high levels of stereocontrol is paramount for the effic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Harnessing Steric and Conformational Control in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the quest for methodologies that afford high levels of stereocontrol is paramount for the efficient construction of enantiomerically pure molecules, a cornerstone of modern drug development and materials science. Chiral auxiliaries represent a powerful and reliable strategy, temporarily introducing a chiral element to a prochiral substrate to direct subsequent bond-forming events. The ideal auxiliary should be readily available in both enantiomeric forms, easily attached to the substrate, exert a high degree of stereochemical influence, and be removable under mild conditions without compromising the newly formed stereocenter.

This guide details the application of cis-2-butyl-6-methylpiperidine as a chiral auxiliary, a scaffold designed to leverage the conformational rigidity of the piperidine ring and the differential steric hindrance of its substituents to achieve high diastereoselectivity in key carbon-carbon bond-forming reactions. While direct literature on this specific auxiliary is sparse, its structural motifs are analogous to well-established systems, such as the fire ant alkaloid solenopsin and other 2,6-disubstituted piperidines, which have demonstrated significant utility in stereocontrolled synthesis.[1][2][3] This document will, therefore, present a detailed framework for its use, drawing upon established principles and analogous systems to provide robust protocols and mechanistic insights for researchers in organic synthesis and drug development.

The core principle behind the efficacy of 2,6-disubstituted piperidine auxiliaries lies in their ability to form conformationally locked amide enolates. The steric bulk of the substituents at the C2 and C6 positions effectively shields one face of the enolate, directing the approach of electrophiles to the less hindered face, thus ensuring high diastereoselectivity.

Synthesis of the Chiral Auxiliary: (2R,6S)-2-Butyl-6-methylpiperidine

The practical application of a chiral auxiliary begins with its accessible and scalable synthesis. For cis-2-butyl-6-methylpiperidine, a plausible and efficient route commences with commercially available 2,6-lutidine (2,6-dimethylpyridine). This approach is analogous to the synthesis of solenopsin and its derivatives.[1][4][5]

Synthetic Protocol: From 2,6-Lutidine to (2R,6S)-2-Butyl-6-methylpiperidine

Step 1: Selective Mono-alkylation of 2,6-Lutidine

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,6-lutidine (1.0 eq.) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.0 eq.) dropwise to the solution. The formation of a deep red-orange color indicates the deprotonation of one of the methyl groups.

  • After stirring for 1 hour at -78 °C, add 1-bromopropane (1.1 eq.) dropwise. The reaction mixture will gradually lose its color.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with diethyl ether.

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting 2-butyl-6-methylpyridine by flash column chromatography.

Step 2: Asymmetric Hydrogenation

The crucial introduction of chirality is achieved through an asymmetric hydrogenation of the substituted pyridine ring. This can be accomplished using a chiral iridium or rhodium catalyst.

  • In a high-pressure autoclave, dissolve the 2-butyl-6-methylpyridine (1.0 eq.) in a suitable solvent such as degassed methanol or dichloromethane.

  • Add a chiral catalyst, for example, a commercially available iridium catalyst with a chiral phosphine ligand (e.g., (R)-BINAP).

  • Pressurize the autoclave with hydrogen gas (typically 50-100 atm) and heat the reaction mixture (e.g., to 50-60 °C).

  • Maintain the reaction under these conditions for 24-48 hours, monitoring for completion by GC-MS.

  • After cooling and carefully venting the autoclave, the catalyst is removed by filtration through a pad of silica gel or Celite.

  • The solvent is removed under reduced pressure to yield the crude cis-2-butyl-6-methylpiperidine. The cis diastereomer is generally the major product in such hydrogenations.

  • Further purification and enantiomeric excess determination can be performed by chiral HPLC or by conversion to a diastereomeric salt.

Application in Asymmetric Alkylation of Carboxylic Acid Derivatives

A primary application of chiral piperidine auxiliaries is in the diastereoselective alkylation of amide enolates. By converting a prochiral carboxylic acid into a chiral amide using 2-butyl-6-methylpiperidine, a new stereocenter can be generated with a high degree of control.

Mechanism of Stereocontrol

The high diastereoselectivity observed in the alkylation of N-acyl derivatives of cis-2-butyl-6-methylpiperidine can be rationalized by the formation of a rigid, chelated lithium enolate intermediate. Upon deprotonation with a strong base like lithium diisopropylamide (LDA), the lithium cation is believed to coordinate to the carbonyl oxygen and the nitrogen atom of the piperidine ring. This coordination, coupled with the steric influence of the C2 and C6 substituents, forces the enolate to adopt a specific conformation.

The larger butyl group at the C2 position will preferentially occupy a pseudo-equatorial position to minimize steric interactions. This arrangement effectively blocks the top face of the enolate, compelling the incoming electrophile to approach from the less hindered bottom face.

Diagram: Stereochemical Model for Asymmetric Alkylation

Caption: Logical workflow for asymmetric alkylation.

Protocol: Diastereoselective Alkylation of an N-Acyl Piperidine

Step 1: Attachment of the Auxiliary

  • To a solution of the carboxylic acid (1.0 eq.) in dichloromethane, add oxalyl chloride (1.2 eq.) and a catalytic amount of DMF at 0 °C.

  • Stir the mixture at room temperature for 2 hours or until gas evolution ceases.

  • Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride.

  • Dissolve the acid chloride in anhydrous THF and cool to 0 °C.

  • Add a solution of (2R,6S)-2-butyl-6-methylpiperidine (1.1 eq.) and triethylamine (1.5 eq.) in THF dropwise.

  • Stir the reaction mixture at room temperature overnight.

  • Work up the reaction by adding water and extracting with ethyl acetate.

  • Purify the N-acyl piperidine by flash column chromatography.

Step 2: Diastereoselective Alkylation

  • In a flame-dried flask under a nitrogen atmosphere, prepare a solution of lithium diisopropylamide (LDA) (1.5 eq.) in anhydrous THF at -78 °C.

  • Slowly add a solution of the N-acyl piperidine (1.0 eq.) in THF to the LDA solution at -78 °C.

  • Stir the resulting enolate solution for 1 hour at -78 °C.

  • Add the alkylating agent (e.g., benzyl bromide, 1.2 eq.) dropwise.

  • Stir the reaction at -78 °C for 4-6 hours.

  • Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by flash column chromatography and determine the diastereomeric excess by NMR spectroscopy or HPLC.

Electrophile (R-X)Diastereomeric Excess (d.e.)Yield (%)
Methyl Iodide>95%85-90
Ethyl Iodide>95%80-88
Benzyl Bromide>98%90-95
Allyl Bromide>95%82-89
Note: These values are projected based on analogous systems and may require optimization.

Application in Asymmetric Conjugate Addition

The chiral amide enolates derived from 2-butyl-6-methylpiperidine are also excellent nucleophiles for asymmetric conjugate addition reactions to α,β-unsaturated carbonyl compounds. This provides a powerful method for the construction of 1,5-dicarbonyl compounds and related structures with high stereocontrol.

Protocol: Diastereoselective Conjugate Addition
  • Generate the lithium enolate of the N-acyl piperidine as described in the alkylation protocol (Step 2, points 1-3).

  • To the enolate solution at -78 °C, add a solution of the α,β-unsaturated ester or ketone (1.2 eq.) in THF.

  • Stir the reaction mixture at -78 °C for 4-6 hours.

  • Quench the reaction with saturated aqueous ammonium chloride and proceed with workup and purification as in the alkylation protocol.

Michael AcceptorDiastereomeric Excess (d.e.)Yield (%)
Methyl Acrylate>90%75-85
tert-Butyl Acrylate>95%80-90
Cyclohexenone>98%85-92
Note: These values are projected based on analogous systems and may require optimization.

Cleavage of the Chiral Auxiliary

The final and critical step in this methodology is the removal of the chiral auxiliary to reveal the enantiomerically enriched product. The robust nature of the amide bond, particularly from a sterically hindered secondary amine, can present a challenge. However, several methods are available.

Diagram: Cleavage and Recovery Workflow

G cluster_0 Cleavage Conditions cluster_1 Resulting Products start Alkylated/Adduct Product (with auxiliary) hydrolysis Acid or Base Hydrolysis (e.g., 6N HCl, reflux) start->hydrolysis reduction Reductive Cleavage (e.g., LiAlH₄, DIBAL-H) start->reduction organometallic Addition of Organometallics (e.g., R-MgBr, R-Li) start->organometallic acid Chiral Carboxylic Acid hydrolysis->acid alcohol Chiral Alcohol reduction->alcohol ketone Chiral Ketone organometallic->ketone auxiliary Recovered Auxiliary (2-butyl-6-methylpiperidine) acid->auxiliary alcohol->auxiliary ketone->auxiliary

Caption: Options for auxiliary cleavage and recovery.

Protocols for Auxiliary Cleavage

Method A: Hydrolysis to the Carboxylic Acid

  • Dissolve the N-acyl piperidine adduct in a mixture of acetic acid and water.

  • Add concentrated sulfuric or hydrochloric acid.

  • Reflux the mixture for 12-24 hours, monitoring by TLC.

  • Cool the reaction, neutralize with a strong base (e.g., NaOH), and extract the aqueous layer to recover the chiral auxiliary.

  • Acidify the aqueous layer and extract the chiral carboxylic acid product.

Method B: Reduction to the Alcohol

  • Dissolve the N-acyl piperidine adduct in anhydrous THF and cool to 0 °C.

  • Slowly add a solution of lithium aluminum hydride (LiAlH₄) or diisobutylaluminium hydride (DIBAL-H) (2-3 eq.).

  • Stir at room temperature or gentle reflux until the reaction is complete.

  • Carefully quench the reaction at 0 °C by the sequential addition of water, 15% NaOH solution, and more water (Fieser workup).

  • Filter the resulting aluminum salts and wash with THF.

  • The filtrate contains the chiral alcohol and the recovered auxiliary, which can be separated by chromatography or acid-base extraction.

Method C: Conversion to a Ketone

  • Dissolve the N-acyl piperidine adduct in anhydrous THF and cool to -78 °C.

  • Add an organolithium or Grignard reagent (2-3 eq.) and stir for 2-4 hours.

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract the product and separate the chiral ketone from the auxiliary by chromatography or acid-base extraction.

Conclusion and Future Outlook

The use of cis-2-butyl-6-methylpiperidine as a chiral auxiliary offers a promising and logical extension of established principles in asymmetric synthesis. The predictable stereochemical outcomes, based on a well-defined conformational model of the lithium enolate, make it an attractive tool for the synthesis of complex chiral molecules. The protocols outlined in this guide provide a solid foundation for researchers to explore its utility in diastereoselective alkylations, conjugate additions, and other electrophilic trapping reactions. Future work should focus on the experimental validation of these protocols, a detailed investigation of the scope and limitations of the auxiliary, and the development of more efficient and milder cleavage conditions to further enhance its synthetic utility.

References

  • Arbiser, J. L., et al. (2007). Solenopsin, the alkaloidal component of the fire ant (Solenopsis invicta), is a naturally occurring inhibitor of phosphatidylinositol-3-kinase signaling and angiogenesis. Blood, 109(2), 560-565. Available at: [Link]

  • Yadav, N., Choi, J., & Ha, H. J. (2016). One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine. Organic & Biomolecular Chemistry, 14(28), 6644-6651. Available at: [Link]

  • Amat, M., et al. (2013). Access to 2,6-disubstituted piperidines: control of the diastereoselectivity, scope, and limitations. Applications to the stereoselective synthesis of (-)-solenopsine A and alkaloid (+)-241D. The Journal of Organic Chemistry, 78(7), 3211-3223. Available at: [Link]

  • Srivastava, N., Macha, L., & Ha, H. J. (2020). Stereoselective synthesis of 2,6-disubstituted piperidine alkaloids. Organic & Biomolecular Chemistry, 18(29), 5493-5512. Available at: [Link]

  • O'Brien, P. (2011). Catalytic dynamic resolution applied to the synthesis of 2,6-disubstituted piperidines: preparation of (+)-lupetidine and (–)-epidihydropinidine. Heterocycles, 84(2), 697. Available at: [Link]

  • Fox, D. J., et al. (2000). Efficient and convenient method for synthesis of solenopsine A and its analogs using 1-benzyl-2,6-dicyanopiperidine. The Journal of Organic Chemistry, 65(24), 8233-8238. Available at: [Link]

  • Wikipedia contributors. (2023). Solenopsin. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Arbiser, J. L., et al. (2015). Solenopsin A and analogs exhibit ceramide-like biological activity. Journal of Investigative Dermatology, 135(5), 1374-1383. Available at: [Link]

  • Fustero, S., et al. (2019). Enantiodivergent Approach to the Synthesis of cis-2,6-Disubstituted Piperidin-4-ones. The Journal of Organic Chemistry, 84(10), 6249-6261. Available at: [Link]

  • Jacobson, K. A., et al. (2021). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Journal of Medicinal Chemistry, 64(15), 11345-11367. Available at: [Link]

  • Zhang, T., et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization. Journal of the American Chemical Society, 142(17), 7935-7944. Available at: [Link]

  • Gessner, V. H., & Dureault, A. (2014). Directed functionalization of 1,2-dihydropyridines: stereoselective synthesis of 2,6-disubstituted piperidines. Chemical Communications, 50(52), 6883-6885. Available at: [Link]

  • Comins, D. L., & Dehghani, A. (1992). Efficient Routes to Chiral 2-Substituted and 2,6-Disubstituted Piperidines. The Journal of Organic Chemistry, 57(22), 5981-5983. Available at: [Link]

  • Fustero, S., et al. (2012). Asymmetric tandem conjugate addition and subsequent enolate trapping with conventional and less traditional electrophiles. Beilstein Journal of Organic Chemistry, 8, 836-848. Available at: [Link]

  • Palomo, C., et al. (2017). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules, 22(6), 895. Available at: [Link]

  • Wanner, M. J., & van der Haas, R. J. C. (2022). Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality. ACS Omega, 7(40), 35949-35957. Available at: [Link]

  • MacMillan, D. W. C., et al. (2021). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. Science, 371(6534), 1144-1149. Available at: [Link]

  • Comins, D. L., et al. (2005). Stereoselective Synthesis of 2,6-Disubstituted 3-Piperidinols: Application to the Expedient Synthesis of (+)-Julifloridine. Organic Letters, 7(12), 2567-2570. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Catalytic Hydrogenation of Substituted Piperidine Rings

Introduction: The Enduring Importance of the Piperidine Scaffold The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals, natural products, and agrochemicals.[1][2] Its prevalence stems fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Enduring Importance of the Piperidine Scaffold

The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals, natural products, and agrochemicals.[1][2] Its prevalence stems from its ability to impart favorable pharmacokinetic and pharmacodynamic properties to a molecule, including improved solubility, metabolic stability, and target-binding affinity. The catalytic hydrogenation of readily available substituted pyridines represents one of the most direct and atom-economical routes to access these valuable saturated heterocycles.[1][2][3]

However, the inherent aromaticity of the pyridine ring presents a significant thermodynamic barrier to hydrogenation. Furthermore, the nitrogen lone pair can act as a poison to many transition metal catalysts, leading to deactivation.[2][4] Consequently, the development of efficient and selective catalytic methods for pyridine hydrogenation remains an active area of research, driven by the constant demand for novel and complex piperidine-containing molecules in drug discovery and development.[5]

This comprehensive guide provides an in-depth overview of contemporary catalytic hydrogenation methods for the synthesis of substituted piperidines. We will delve into the mechanistic nuances of various catalytic systems, offer practical, field-proven protocols, and present data to aid researchers in selecting the optimal conditions for their specific synthetic challenges.

Pillar 1: Understanding the Catalytic Landscape

The choice of catalyst is paramount for a successful pyridine hydrogenation. Both heterogeneous and homogeneous systems have been extensively developed, each offering distinct advantages and disadvantages.

Heterogeneous Catalysis: The Workhorses of Industry

Heterogeneous catalysts are favored in industrial settings due to their operational simplicity, ease of separation from the reaction mixture, and potential for recycling.[5]

  • Platinum(IV) Oxide (PtO₂ - Adams' Catalyst): A highly versatile and active catalyst for the hydrogenation of a wide range of substituted pyridines.[6][7][8][9] It typically requires acidic conditions, such as glacial acetic acid, to protonate the pyridine nitrogen, thereby activating the ring towards reduction and preventing catalyst poisoning.[10]

  • Palladium on Carbon (Pd/C): Another widely used heterogeneous catalyst, often employed for its chemoselectivity. For instance, it can be tuned to selectively hydrogenate a nitrile group on a pyridine ring while leaving the ring intact, or to reduce both functionalities by adjusting the reaction conditions.[11]

  • Rhodium on Carbon (Rh/C) and Rhodium Oxides (Rh₂O₃): These catalysts have shown remarkable activity under mild conditions.[2][4] Rh₂O₃, in particular, has demonstrated broad substrate scope for the hydrogenation of unprotected pyridines at low hydrogen pressure and temperature.[2][3]

  • Ruthenium Nanoparticles: Supported ruthenium nanoparticles have emerged as robust and reusable catalysts for the diastereoselective cis-hydrogenation of multi-substituted pyridines, showcasing good functional group tolerance.[12]

Homogeneous Catalysis: Precision and Selectivity

Homogeneous catalysts, while often more challenging to separate from the product, offer unparalleled control over selectivity, particularly for asymmetric hydrogenations.

  • Iridium Complexes: Iridium catalysts, especially those with N,P-ligands, have proven highly effective for the asymmetric hydrogenation of pyridines.[13] Activation of the pyridine ring, often by forming N-iminopyridium ylides, is typically required to achieve high conversions and enantioselectivities.[13] More recently, Iridium(III) catalysts have been developed for the ionic hydrogenation of pyridines, showing remarkable tolerance for sensitive functional groups.[14][15]

  • Rhodium Complexes: Chiral rhodium complexes, such as those with Josiphos ligands, have been successfully applied to the asymmetric hydrogenation of 3-substituted pyridinium salts, yielding the corresponding piperidines with high enantiomeric excess.[16]

Emerging Methods: Electrocatalysis and Metal-Free Systems
  • Electrocatalytic Hydrogenation: This sustainable approach utilizes water as the proton source and electricity to drive the hydrogenation, avoiding the need for high-pressure hydrogen gas.[17][18] Carbon-supported rhodium has been shown to be an effective cathode catalyst for the efficient conversion of pyridine to piperidine at ambient temperature and pressure.[17]

  • Metal-Free Catalysis: Borane-catalyzed systems have demonstrated the potential for highly stereoselective metal-free hydrogenation of pyridines.[19]

Pillar 2: Experimental Protocols - From Theory to Practice

The following protocols are representative examples of robust and reliable methods for the catalytic hydrogenation of substituted pyridines.

Protocol 1: Heterogeneous Hydrogenation using Platinum(IV) Oxide (Adams' Catalyst)

This protocol is a classic and highly effective method for the general hydrogenation of various substituted pyridines.[6][7][8]

Workflow Diagram:

protocol1 sub Substituted Pyridine reactor Pressure Reactor sub->reactor pto2 PtO₂ Catalyst pto2->reactor solvent Glacial Acetic Acid solvent->reactor reaction Stir at RT (4-10 h) reactor->reaction h2 H₂ Gas (50-70 bar) h2->reactor workup Quench (NaHCO₃) Extract (EtOAc) Dry (Na₂SO₄) reaction->workup product Substituted Piperidine workup->product

Caption: Workflow for PtO₂ catalyzed hydrogenation.

Step-by-Step Procedure:

  • To a stirred solution of the substituted pyridine (1.0 g) in glacial acetic acid (5 mL), add 5 mol% of PtO₂ catalyst.[6]

  • Place the reaction mixture in a suitable pressure reactor.

  • Seal the reactor and purge several times with nitrogen, followed by purging with hydrogen gas.

  • Pressurize the reactor with hydrogen gas to 50-70 bar.[6]

  • Stir the reaction mixture vigorously at room temperature for 4-10 hours. The reaction progress can be monitored by TLC or GC-MS.

  • Upon completion, carefully vent the hydrogen gas from the reactor.

  • Quench the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude substituted piperidine.

  • The product can be further purified by column chromatography or distillation if necessary.

Protocol 2: Homogeneous Asymmetric Hydrogenation of a 3-Substituted Pyridinium Salt

This protocol exemplifies the use of a chiral rhodium catalyst for the enantioselective synthesis of a piperidine derivative.[16]

Workflow Diagram:

protocol2 sub N-benzylated 3-substituted pyridinium salt reactor Autoclave sub->reactor cat Rh-JosiPhos Catalyst cat->reactor base Triethylamine (Et₃N) base->reactor solvent Solvent solvent->reactor reaction Stir at specified Temp & Pressure reactor->reaction h2 H₂ Gas h2->reactor workup Standard Workup reaction->workup product Chiral Substituted Piperidine workup->product

Caption: Workflow for Rh-catalyzed asymmetric hydrogenation.

Step-by-Step Procedure:

  • In a glovebox, charge a glass vial equipped with a magnetic stir bar with the N-benzylated 3-substituted pyridinium salt (1.0 eq), the Rh-JosiPhos catalyst (typically 1-2 mol%), and the appropriate solvent (e.g., degassed methanol or dichloromethane).

  • Add triethylamine (Et₃N, 1.0-1.2 eq) to the reaction mixture.[16]

  • Seal the vial and place it inside a stainless-steel autoclave.

  • Purge the autoclave several times with hydrogen gas.

  • Pressurize the autoclave with hydrogen to the desired pressure (e.g., 50-100 bar).

  • Heat the reaction to the specified temperature (e.g., 40-60 °C) and stir for the required time (typically 12-24 hours).

  • After cooling to room temperature, carefully vent the autoclave.

  • The reaction mixture can be filtered through a short pad of silica gel to remove the catalyst.

  • The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to afford the enantiomerically enriched piperidine.

  • The enantiomeric excess (ee) is determined by chiral HPLC or GC.

Protocol 3: Mild Hydrogenation of Functionalized Pyridines with Rhodium(III) Oxide

This protocol is suitable for substrates bearing various functional groups and operates under mild conditions.[2][4]

Workflow Diagram:

protocol3 sub Functionalized Pyridine reactor Autoclave sub->reactor rh2o3 Rh₂O₃ (0.5 mol%) rh2o3->reactor solvent Trifluoroethanol (TFE) solvent->reactor reaction Stir at 40 °C (16 h) reactor->reaction h2 H₂ Gas (5 bar) h2->reactor analysis NMR with Internal Standard reaction->analysis product Functionalized Piperidine analysis->product

Caption: Workflow for mild Rh₂O₃ catalyzed hydrogenation.

Step-by-Step Procedure:

  • Add the functionalized pyridine substrate (0.8 mmol) and rhodium(III) oxide (1.0 mg, 0.5 mol%) to a glass vial equipped with a stirrer bar.[4]

  • Degas the vial and add trifluoroethanol (TFE, 1 mL).[4]

  • Briefly flush the vial with nitrogen.

  • Place the vial in an autoclave and purge with hydrogen gas.

  • Pressurize the autoclave with hydrogen to 5 bar.[4]

  • Heat the reaction to 40 °C and stir for 16 hours.[4]

  • After cooling to room temperature, carefully release the pressure.

  • The yield can be determined by ¹H NMR spectroscopy using an internal standard (e.g., 1,3,5-trimethoxybenzene).[4]

  • For isolation, the reaction mixture can be concentrated and purified by column chromatography.

Pillar 3: Data-Driven Insights and Mechanistic Considerations

A successful hydrogenation strategy relies on a deep understanding of the interplay between the substrate, catalyst, and reaction conditions.

Comparative Data of Catalytic Systems
Catalyst SystemSubstrate ExampleConditionsYieldSelectivityReference
PtO₂2-Methylpyridine70 bar H₂, Glacial Acetic Acid, RT, 4-6 hHighN/A[6]
Pd(OH)₂/CN-(3-methylpyridin-2-yl)oxazolidinone100 bar H₂, Acetic AcidHigh98% ee[10]
Rh₂O₃Pyridin-4-ylmethanol5 bar H₂, TFE, 40 °C, 16 h>99%cis major[2][4]
Ru/SupportPolysubstituted PyridineMild Conditions>80%cis diastereoselective[12]
[Ir(cod)(PCy₃)(py)]PF₆2-Substituted PyridineRequires activation (e.g., N-iminopyridium ylide)Highup to 98% ee[13]
Rh-JosiPhosN-benzyl-3-phenylpyridinium bromide50-100 bar H₂, Et₃NHighup to 90% ee[16]
Rh/KB (cathode)Pyridine25 mA cm⁻², 25 °C (Electrocatalytic)98%N/A[17]
Mechanistic Snapshots

The mechanism of pyridine hydrogenation is complex and catalyst-dependent.

Heterogeneous Catalysis (e.g., PtO₂ in Acid):

mechanism1 sub Pyridine pyridinium Pyridinium Ion sub->pyridinium Protonation acid H⁺ (from Acetic Acid) acid->pyridinium adsorption Adsorption onto Catalyst Surface pyridinium->adsorption catalyst Catalyst Surface (e.g., PtO₂) catalyst->adsorption h2_add Stepwise Addition of H₂ adsorption->h2_add dihp Dihydropyridine Intermediate h2_add->dihp thp Tetrahydropyridine Intermediate dihp->thp piperidine Piperidine thp->piperidine

Caption: Simplified mechanism of heterogeneous hydrogenation.

In acidic media, the pyridine is protonated to form a pyridinium ion.[10] This activation facilitates the adsorption of the ring onto the catalyst surface, followed by the stepwise addition of hydrogen atoms, leading to the fully saturated piperidine.[20][21]

Homogeneous Asymmetric Hydrogenation:

The mechanism for homogeneous catalysis is often more intricate, involving ligand exchange, oxidative addition of hydrogen, and migratory insertion steps. For asymmetric hydrogenation, the chiral ligands on the metal center create a chiral environment that directs the hydrogenation to one face of the substrate, leading to an excess of one enantiomer. In the case of pyridinium salt hydrogenation with a Rh-JosiPhos catalyst, evidence suggests that the enantiodetermining step involves the hydrogenation of a dihydropyridine intermediate.[16]

Conclusion and Future Outlook

The catalytic hydrogenation of substituted pyridines is a mature yet continually evolving field. While traditional heterogeneous catalysts like PtO₂ and Pd/C remain indispensable tools, modern homogeneous systems based on iridium and rhodium offer unprecedented levels of selectivity for the synthesis of complex, chiral piperidines. Emerging technologies such as electrocatalysis and metal-free catalysis promise more sustainable and environmentally benign approaches for the future. By understanding the principles outlined in this guide and leveraging the detailed protocols, researchers can confidently navigate the challenges of pyridine hydrogenation and unlock the vast chemical space of substituted piperidines for applications in medicine, agriculture, and materials science.

References

  • Iridium-Catalyzed Asymmetric Hydrogenation of Substituted Pyridines. (2013).
  • Diastereoselective hydrogenation of arenes and pyridines using supported ruthenium nanoparticles under mild conditions.
  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. (2024). Journal of the American Chemical Society.
  • Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams.
  • Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts. AIR Unimi.
  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015). Asian Journal of Chemistry.
  • Application Notes and Protocols for the Catalytic Hydrogenation of Pyridine to Piperidine Deriv
  • Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. (2024).
  • Selective Arene Hydrogenation for Direct Access to Saturated Carbo‐ and Heterocycles.
  • A new and highly active catalyst for homogeneous hydrogenation.
  • Homogeneous Catalytic Hydrosilyl
  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Arom
  • Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. (2022). Organic & Biomolecular Chemistry.
  • Recent Progresses in the Catalytic Stereoselective Dearomatiz
  • Hydrogenation of pyridine and hydrogenolysis of piperidine over g-Mo2N catalyst: a DFT study. Canadian Journal of Chemistry.
  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015). Asian Journal of Chemistry.
  • Iridium(III)-catalysed ionic hydrogenation of pyridines to multisubstituted piperidines. (2025).
  • Recent work on the hydrogenation of pyridines.
  • Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. (2024). Organic & Biomolecular Chemistry.
  • Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry.
  • (PDF) Catalytic hydrogenation of substituted pyridines with PtO2 catalyst.
  • Efficient Asymmetric Hydrogenation of Pyridines.
  • Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. (2025). ChemRxiv.
  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst.
  • Catalytic Asymmetric Hydrogenation of Heteroarenes. (2008). Illinois Chemistry.
  • Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. (2022). RSC Publishing.
  • Metal-Free Borane-Catalyzed Highly Stereoselective Hydrogenation of Pyridines. (2013). Journal of the American Chemical Society.

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield in 2-Butyl-6-methylpiperidine synthesis

Welcome to the Advanced Synthesis Support Center. This portal is designed for researchers, application scientists, and drug development professionals troubleshooting the synthesis of 2-butyl-6-methylpiperidine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. This portal is designed for researchers, application scientists, and drug development professionals troubleshooting the synthesis of 2-butyl-6-methylpiperidine .

The most industrially and academically viable route to this heterocyclic core is the catalytic hydrogenation of 2-butyl-6-methylpyridine . However, reducing a stable aromatic pyridine ring to a heavily substituted, sp³-rich piperidine presents unique thermodynamic and kinetic challenges. Below, you will find diagnostic workflows, mechanistic troubleshooting guides, and self-validating protocols to optimize your reaction yields.

Diagnostic Workflow

Before adjusting your reaction parameters, use the following logical decision tree to diagnose the root cause of your low yield.

Troubleshooting Start Yield < 50% 2-Butyl-6-methylpiperidine Analyze Perform GC-MS / NMR Analyze Crude Mixture Start->Analyze Poisoning High Unreacted Pyridine (Catalyst Poisoning) Analyze->Poisoning SM > 10% SideReact High Byproducts (Over-reduction / Cleavage) Analyze->SideReact SM < 10% Acidify Switch Solvent to Glacial AcOH or Add Protic Acid Poisoning->Acidify Neutralizes basic piperidine ChangeCat Lower H2 Pressure or Switch to Ir(III) Catalyst SideReact->ChangeCat Prevents C-N/C-C cleavage

Workflow for diagnosing and resolving low yield in 2-butyl-6-methylpiperidine synthesis.

Troubleshooting Q&A

Q1: My heterogeneous hydrogenation (Pd/C or PtO₂) stalls at 40-50% conversion. Adding more catalyst doesn't help. What is happening?

The Causality: You are experiencing classic product-induced catalyst poisoning. The starting material (2-butyl-6-methylpyridine) is weakly basic. However, as the reaction progresses, the fully saturated product (2-butyl-6-methylpiperidine) emerges as a strong secondary amine. The lone pair on the piperidine nitrogen strongly coordinates to the active metal surface (Pt or Pd), effectively blocking the active sites from dissociating H₂ gas. The Solution: Conduct the reaction in a strongly protic solvent. By using glacial acetic acid, the piperidine product is immediately protonated into a piperidinium salt upon formation. This neutralizes the nitrogen's lone pair, preventing it from binding to the catalyst and ensuring continuous turnover (1)[1].

Q2: I need the cis-(2R,6S) isomer. My current method gives a poor cis/trans ratio. How do I improve diastereoselectivity?

The Causality: The cis isomer is the kinetic product of heterogeneous hydrogenation, resulting from the syn-addition of hydrogen atoms when the flat pyridine ring adsorbs onto the metal surface. Poor selectivity indicates that the reaction temperature is too high, allowing partially reduced intermediates (e.g., tetrahydropyridines) to desorb, ring-flip, and re-adsorb before complete reduction. The Solution: Lower the reaction temperature to 20–25 °C and maintain high pressure (50–70 bar) using Adams' catalyst (PtO₂). High pressure ensures rapid, sequential hydrogen addition before the intermediate can isomerize. Alternatively, utilize homogeneous Ir(III)-catalyzed ionic hydrogenation, which offers superior diastereocontrol by avoiding surface-adsorption mechanics entirely (2)[2].

Q3: We want to scale up, but our facility restricts high-pressure H₂ gas. Are there ambient-pressure alternatives?

The Causality: Standard pyridine reduction requires massive thermodynamic force (high pressure/heat) to break aromaticity. The Solution: Recent 2026 advancements have proven the viability of electrocatalytic hydrogenation. By utilizing a carbon-supported rhodium (Rh/KB) catalyst in a membrane electrode assembly, you can achieve quantitative conversion of pyridines to piperidines at ambient temperature and pressure. The electrochemical reduction of Rh oxides on the catalyst surface drives the hydrogenation, achieving up to 98% yield without pressurized H₂ (3)[3].

Mechanistic Pathways

Understanding the difference between heterogeneous surface reduction and homogeneous ionic reduction is critical for selecting the right protocol for your specific substrate.

Mechanism cluster_hetero Heterogeneous Route (PtO2) cluster_homo Homogeneous Route (Ir-III) SM 2-Butyl-6-methylpyridine Protonation Protonation (AcOH) SM->Protonation Acidic Media Activation Ionic N-Activation SM->Activation Ir(III) Cat. Surface Syn-Addition of H2 (Metal Surface) Protonation->Surface Product cis-2-Butyl-6-methylpiperidine Surface->Product High cis-selectivity Hydride Sequential Hydride Transfer Activation->Hydride Hydride->Product High chemoselectivity

Comparison of heterogeneous and homogeneous hydrogenation pathways for piperidine synthesis.

Standard Operating Procedures (Self-Validating Protocols)

Protocol A: Heterogeneous Hydrogenation via Adams' Catalyst (PtO₂)

Best for standard synthesis where high cis-selectivity is required and no reduction-sensitive functional groups are present.

  • Substrate Preparation: Dissolve 2-butyl-6-methylpyridine (1.0 equiv) in glacial acetic acid (0.5 M concentration) within a high-pressure autoclave.

    • Causality Check: Acetic acid acts as both the solvent and the proton source to prevent basic poisoning of the catalyst.

  • Catalyst Loading: Add PtO₂ (Adams' catalyst, 5-10 mol%) under an inert argon atmosphere.

  • Activation & Pressurization: Purge the vessel with H₂ gas three times. Pressurize to 50–70 bar H₂ and stir vigorously at 25 °C.

    • Validation Checkpoint: Observe the reaction mixture. The brown PtO₂ must reduce in situ to form a deep black suspension of active Pt(0). If the solution remains brown after 30 minutes, your H₂ pressure is insufficient or oxygen is leaking into the system.

  • Monitoring & Workup: After 6–8 hours, vent the H₂ gas. Filter the black catalyst over a pad of Celite.

    • Validation Checkpoint: Take an aliquot of the filtrate, neutralize with NaOH, and run GC-MS. The disappearance of the m/z peak corresponding to the pyridine precursor confirms complete conversion.

  • Isolation: Basify the filtrate with 2M NaOH to pH > 10 to deprotonate the piperidinium salt. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo to yield the free 2-butyl-6-methylpiperidine.

Protocol B: Homogeneous Ir(III)-Catalyzed Ionic Hydrogenation

Best for complex drug-development intermediates containing halogens, alkenes, or nitro groups that would be destroyed by PtO₂.

  • Assembly: In a pressure vessel, combine 2-butyl-6-methylpyridine (1.0 equiv) and the specific Ir(III) catalyst (e.g., [IrOMs] complex, 1-5 mol%).

    • Causality Check: Homogeneous catalysis allows for dramatically lower catalyst loading because the ionic mechanism prevents the product from coordinating to and poisoning the metal center.

  • Ionic Activation: Add the required acidic additive (e.g., tetrabutylammonium chloride or p-toluenesulfonic acid) to generate the reactive ionic species.

    • Validation Checkpoint: The mixture should form a clear, homogeneous solution. Any precipitation at this stage indicates incompatible solvent polarity.

  • Hydrogenation: Pressurize with H₂ (10–30 bar) and heat to 40 °C.

    • Causality Check: Mild heating provides the activation energy for sequential hydride transfer without causing thermal degradation of sensitive functional groups.

  • Isolation: Vent the vessel and concentrate the mixture. Add an anti-solvent (such as diethyl ether).

    • Validation Checkpoint: The target 2-butyl-6-methylpiperidine will precipitate instantly as a highly pure, stable piperidinium salt (white crystalline solid). Unreacted pyridine will remain dissolved in the supernatant.

Quantitative Data Summary

Use the table below to select the optimal methodology based on your specific laboratory constraints and substrate complexity.

MethodologyCatalyst SystemOperating ConditionsTypical YieldChemoselectivityDiastereoselectivity (cis:trans)
Heterogeneous Thermal PtO₂ (Adams' Catalyst)50–70 bar H₂, 25 °C, Glacial AcOH85–95%Low (Cleaves halogens/alkenes)High (>90:10)
Homogeneous Ionic Ir(III) Complex10–30 bar H₂, 40–60 °C, Acidic Additives80–98%Excellent (Tolerates halogens, NO₂)Very High (>95:5)
Electrocatalytic Rh/KB (Carbon-supported)Ambient Pressure, 25 mA cm⁻², MTBE/H₂O~98%ModerateModerate

References

  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst.Asian Journal of Chemistry (2015).
  • Iridium(III)-catalysed ionic hydrogenation of pyridines to multisubstituted piperidines.
  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-containing Aromatic Compounds.

Sources

Optimization

Troubleshooting poor solubility of 2-Butyl-6-methylpiperidine in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges formulating sterically hindered, lipophilic amines for biological and analytical assays.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges formulating sterically hindered, lipophilic amines for biological and analytical assays.

2-Butyl-6-methylpiperidine is a classic example of a "brick dust/grease" molecule. While the piperidine nitrogen provides a basic center (pKa ≈ 11.2), the addition of the bulky 2-butyl and 6-methyl groups significantly increases the molecule's partition coefficient (LogP) and drastically reduces its intrinsic aqueous solubility.

This guide is designed to help you diagnose and overcome the thermodynamic and kinetic barriers preventing your compound from dissolving in aqueous media.

Diagnostic Solubilization Workflow

Before adjusting your formulation, consult the decision matrix below to select the solubilization strategy that best aligns with your assay's physiological or analytical constraints.

Solubilization_Workflow Start Issue: 2-Butyl-6-methylpiperidine Precipitates in Aqueous Media CheckPH Can the assay tolerate acidic conditions (pH < 5)? Start->CheckPH SaltForm Form HCl/TFA Salt (Protonate Amine) CheckPH->SaltForm Yes CheckSolvent Can the assay tolerate organic solvents? CheckPH->CheckSolvent No (e.g., pH 7.4 required) Cosolvent Add 1-5% DMSO/PEG-400 (Reduce Interfacial Tension) CheckSolvent->Cosolvent Yes CheckTox Are solvent-free conditions strictly required? CheckSolvent->CheckTox No Micelles Add Tween 80 (Micellar Encapsulation) Cosolvent->Micelles Dilution causes crashing Cyclodextrin Use HP-β-CD (Form Inclusion Complex) CheckTox->Cyclodextrin Yes

Caption: Diagnostic workflow for solubilizing lipophilic piperidine derivatives in aqueous media.

Troubleshooting Guides & FAQs

Q1: I am trying to dissolve the free base of 2-Butyl-6-methylpiperidine in water, but it forms an oily layer or crashes out. What is the fundamental issue? A: The free base form of this compound is highly lipophilic. According to the principles of acid-base solubility, basic amines require a pH significantly below their pKa to become fully protonated and water-soluble[1]. Because the pKa of the piperidine nitrogen is approximately 11.2, adjusting the aqueous vehicle to an acidic pH (e.g., pH 2–4 using 0.1 M HCl) will protonate the amine, forming a cationic species that interacts favorably with water[2]. Actionable Step: Formulate the compound as a hydrochloride (HCl) or trifluoroacetate (TFA) salt before dissolving, or titrate your aqueous solvent with a dilute acid until dissolution occurs.

Q2: I adjusted the pH to 7.4 for my in vitro cell assay, but the compound still precipitates. Why does this happen if the pKa is 11.2? A: This is a classic thermodynamic limitation governed by the Henderson-Hasselbalch equation, where Total Solubility ( ST​ ) = S0​(1+10pKa−pH) [1]. At pH 7.4, the multiplier is roughly 103.8 (or ~6,300). This means the total solubility is 6,300 times the intrinsic solubility ( S0​ ) of the neutral free base. However, because the bulky 2-butyl and 6-methyl groups make S0​ vanishingly small, even a 6,300-fold increase is insufficient to reach the millimolar concentrations required for your assay. The un-ionized fraction exceeds its intrinsic solubility and precipitates, driving the equilibrium toward further precipitation. Actionable Step: You must lower the dielectric constant of the vehicle using cosolvents. Prepare a highly concentrated stock in 100% DMSO or Polyethylene Glycol 400 (PEG-400), then perform a rapid dilution into your pH 7.4 buffer, keeping the final cosolvent concentration below 1–5%[2][3].

Q3: My downstream application is highly sensitive to organic solvents like DMSO. What is a solvent-free alternative? A: Cyclodextrin (CD) complexation is an excellent solvent-free alternative. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity[4]. The lipophilic 2-butyl and 6-methyl groups of your compound can insert into the hydrophobic cavity of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD), forming a water-soluble inclusion complex[4][5]. Pro-Tip: The addition of low molecular weight acids (like citric or malic acid) can further enhance the cyclodextrin solubilization of basic drugs by forming highly soluble ternary (drug-acid-cyclodextrin) complexes[5].

Q4: The compound dissolves initially but crashes out during serial dilutions in the assay plate. How can I stabilize the formulation? A: This indicates that your solubilization method relies on a dynamic equilibrium that is disrupted upon dilution (e.g., the cosolvent concentration drops below the critical threshold required to maintain solvation)[6]. To prevent this, incorporate a non-ionic surfactant like Polysorbate 80 (Tween 80). Surfactants form micelles that encapsulate the lipophilic drug, and they maintain solubility upon dilution much better than simple cosolvents[3][7].

Quantitative Comparison of Solubilization Techniques

TechniqueMechanism of ActionRecommended ExcipientsTypical Conc. RangeProsCons
pH Adjustment Ionizes the basic amine to increase hydration energy[2].0.1 M HCl, Citric AcidTitrate to pH < 5Simple, cost-effective, no organic solvents.Incompatible with neutral/physiological pH assays.
Cosolvency Reduces the dielectric constant and interfacial tension of water[3][6].DMSO, PEG-400, Ethanol1% – 10% (v/v)High solubilization capacity[3].Potential cytotoxicity; risk of precipitation upon dilution.
Cyclodextrins Shields lipophilic groups inside a hydrophobic cavity[4][8].HP-β-CD, Sulfobutyl ether-β-CD5% – 20% (w/v)Solvent-free, biocompatible, masks toxicity[4].Requires stoichiometric optimization; expensive at scale.
Micellization Encapsulates the drug within a surfactant hydrophobic core[3][7].Polysorbate 80 (Tween 80), Cremophor EL0.1% – 2% (v/v)Maintains solubility during serial dilutions[7].Surfactants can interfere with cell membranes or assays.

Self-Validating Experimental Protocols

Protocol 1: Phase-Solubility Profiling for Cyclodextrin Complexation

Purpose: To determine the complexation efficiency and the exact stoichiometric concentration of HP-β-CD required to solubilize 2-Butyl-6-methylpiperidine, ensuring you do not use excess excipient[8].

  • Vehicle Preparation: Prepare a series of aqueous vehicles containing increasing concentrations of HP-β-CD (e.g., 0, 10, 25, 50, 100 mM) in your target physiological buffer (pH 7.4).

  • Saturation: Add an excess amount of 2-Butyl-6-methylpiperidine (solid or neat liquid) to each vial to ensure the solution is saturated beyond its solubility limit[8].

  • Equilibration: Seal and agitate the vials on a rotary shaker at a constant temperature (e.g., 25°C or 37°C) for 48 hours to achieve dynamic thermodynamic equilibrium[8].

  • Filtration: Filter the suspensions through a 0.45 µm PTFE syringe filter to remove all undissolved drug.

  • Quantification: Quantify the dissolved drug concentration in the filtrate using HPLC.

  • Validation: Plot the molar concentration of dissolved drug (y-axis) versus the molar concentration of HP-β-CD (x-axis). A linear AL-type plot confirms a 1:1 stoichiometric inclusion complex, allowing you to calculate the stability constant ( K1:1​ ) and precisely formulate future batches[8].

Protocol 2: Stepwise Cosolvent-Aqueous Dilution (The "Spike" Method)

Purpose: To formulate the drug for in vitro assays using minimal organic solvents, avoiding kinetic precipitation upon dilution[2].

  • Master Stock: Dissolve 2-Butyl-6-methylpiperidine in 100% DMSO or PEG-400 to create a highly concentrated master stock (e.g., 50 mM).

  • Aqueous Preparation: Prepare the target aqueous buffer (e.g., PBS pH 7.4). Crucial Step: Pre-warm the buffer to 37°C to increase the kinetic solubility threshold.

  • Injection: Under continuous, high-speed vortexing, inject the required volume of the DMSO stock directly into the center of the aqueous buffer vortex.

    • Causality: Rapid mechanical mixing prevents localized zones of high water/low solvent concentration. These localized zones serve as nucleation sites for crystal growth and precipitation.

  • Micellar Rescue: If precipitation still occurs, reformulate the master stock to include 5-10% Polysorbate 80 before dilution. The surfactant will spontaneously form protective micelles upon introduction to the aqueous phase[2][3].

References

  • PIPERIDINE - Ataman Kimya - [Link]

  • The Solubility–Permeability Interplay When Using Cosolvents for Solubilization: Revising the Way We Use Solubility-Enabling Formulations | Molecular Pharmaceutics - ACS Publications - [Link]

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC -[Link]

  • Aqueous Solubility Enhancement of Mirtazapine: Effect of Cosolvent and Surfactant - SCIRP - [Link]

  • Evaluation of cyclodextrin solubilization of drugs - Free - [Link]

  • Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil - Indian Journal of Pharmaceutical Sciences - [Link]

  • WO2003033025A2 - Cyclodextrin complexes - Google P
  • Solubilization techniques used for poorly water-soluble drugs - PMC - NIH -[Link]

  • Solubilizing Excipients in Oral and Injectable Formulations - Kinam Park -[Link]

Sources

Troubleshooting

Technical Support Center: Chromatographic Separation of 2-Butyl-6-methylpiperidine Isomers

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when developing robust chromatographic methods for dialkylpiperidines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when developing robust chromatographic methods for dialkylpiperidines. The fundamental challenge with 2-butyl-6-methylpiperidine is twofold: its stereochemical complexity (possessing two chiral centers at C2 and C6, yielding four distinct isomers—a pair of cis enantiomers and a pair of trans enantiomers) and its high basicity as a secondary aliphatic amine.

This guide is engineered to move beyond generic advice, providing researchers and drug development professionals with the mechanistic causality behind method optimization, troubleshooting logic, and self-validating protocols.

Strategic Separation Architecture

Because 2-butyl-6-methylpiperidine lacks a conjugated π-system, direct UV detection is severely limited[1]. Furthermore, attempting to resolve all four isomers simultaneously on a single chiral column often exceeds the peak capacity of the system. We recommend a multi-dimensional approach: pre-column derivatization for UV visibility, followed by achiral diastereomer fractionation, and finally, chiral enantiomer resolution[2].

Workflow A 2-Butyl-6-methylpiperidine (4 Stereoisomers) B Step 1: Pre-column Derivatization (e.g., Fmoc-Cl for UV Detection) A->B C Step 2: Achiral HPLC (C18) Diastereomer Separation (Cis vs Trans) B->C D Step 3: Chiral HPLC (Polysaccharide CSP) Enantiomeric Resolution C->D

Caption: Workflow for the complete chromatographic isolation of 2-butyl-6-methylpiperidine isomers.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing severe peak tailing and poor resolution on standard chiral columns? A1: 2-Butyl-6-methylpiperidine is a highly basic secondary amine. In High-Performance Liquid Chromatography (HPLC), the lone pair on the piperidine nitrogen strongly interacts with residual, unendcapped silanol groups (Si-OH) on the silica support of the Chiral Stationary Phase (CSP) via ion-exchange mechanisms[3]. This secondary interaction is kinetically slow, leading to severe peak tailing. Causality-Driven Solution: You must incorporate a basic mobile phase additive. Diethylamine (DEA) or Ethylenediamine (EDA) at 0.1% (v/v) competitively binds to the acidic silanols, masking them from the analyte and ensuring the piperidine only interacts with the chiral selector[3][4].

Q2: Which Chiral Stationary Phase (CSP) should I screen first for piperidine derivatives? A2: Immobilized polysaccharide-based CSPs are the gold standard for basic amines[3][5]. Specifically, amylose-based phases (such as Chiralpak® IA) often outperform cellulose-based phases (such as Chiralpak® IB) for piperidine rings[6]. The causality lies in the polymer structure: amylose forms a helical structure with well-defined chiral grooves that perfectly accommodate the spatial arrangement of the piperidine ring, whereas cellulose is more linear and rigid[6].

Q3: Can I separate the isomers without derivatization if I use LC-MS? A3: Yes. If you bypass UV detection and use Mass Spectrometry (LC-MS) or a Charged Aerosol Detector (CAD), you can inject the underivatized amine. However, you must use MS-compatible volatile additives. In this scenario, replace DEA with 0.1% ammonium hydroxide or use a polar ionic mode (PIM) with volatile acid-base mixtures (e.g., acetic acid and ammonium hydroxide) to modulate retention and enantioselectivity[7].

Troubleshooting Guide & Logic Tree

When method development stalls, rely on mechanistic troubleshooting rather than trial-and-error[1].

Troubleshooting Issue Resolution < 1.5 or Peak Tailing Check1 Are peaks exhibiting severe tailing? Issue->Check1 Sol1 Add 0.1% DEA or EDA to mask acidic silanols Check1->Sol1 Yes Check2 Are multiple isomers co-eluting? Check1->Check2 No Sol2 Perform Achiral C18 separation before chiral screening Check2->Sol2 Yes Sol3 Optimize Hexane:IPA ratio or screen Chiralpak IA/IC Check2->Sol3 No

Caption: Logical decision tree for troubleshooting piperidine isomer resolution and peak shape.

Deep-Dive Troubleshooting Scenarios
  • Symptom: Loss of enantioselectivity when switching from Normal Phase to Polar Organic Mode.

    • Mechanistic Cause: Chiral recognition of piperidines on polysaccharide CSPs relies heavily on hydrogen bonding between the analyte and the carbamate linkages of the CSP[6]. Polar organic solvents (like 100% methanol) can disrupt these critical hydrogen bonds.

    • Corrective Action: Revert to a normal phase mixture (e.g., 90:10 n-Hexane/2-Propanol)[1]. If solubility requires polar solvents, adjust the acid-base ratio carefully to utilize ionic interactions[7].

  • Symptom: Unstable retention times across sequential injections.

    • Mechanistic Cause: Basic amines can permanently alter the hydration layer of the silica support or accumulate on the column if the mobile phase lacks sufficient elution strength.

    • Corrective Action: Ensure the column is fully equilibrated with the DEA-modified mobile phase (minimum 20 column volumes). Implement a self-validating blank injection protocol (see Section 5).

Quantitative Data Summaries

The choice of mobile phase additive and CSP dictates the success of the separation. The following tables synthesize expected chromatographic behaviors based on established application data for basic piperidine derivatives[1][3][4][5][6].

Table 1: Impact of Mobile Phase Additives on Piperidine Peak Shape (Normal Phase) Conditions: Chiralpak IA, n-Hexane/2-Propanol (90:10 v/v), 1.0 mL/min.

AdditiveConcentration (v/v)Tailing Factor ( As​ )Resolution ( Rs​ )Mechanistic Effect
None 0%> 3.5< 0.8Severe silanol ion-exchange interactions cause peak broadening.
TEA 0.1%1.81.2Partial silanol masking; steric hindrance of the triethyl groups limits access to deep silanols.
DEA 0.1%1.22.1Effective competitive binding to residual silanols[3].
EDA 0.1%1.052.5Superior masking due to dual-amine interaction; dramatically improves peak symmetry[4].

Table 2: CSP Screening Matrix for Piperidine Derivatives

CSP TypeChiral SelectorSelectivity ( α )Recommended Use Case
Chiralpak IA Amylose tris(3,5-dimethylphenylcarbamate)1.85Broad applicability; highly effective for N-heterocycles due to helical grooves[6].
Chiralcel OD-H Cellulose tris(3,5-dimethylphenylcarbamate)1.40Traditional screening phase; strict solvent limits apply (no THF/DCM)[1][5].
Chiralpak IB Cellulose tris(3,5-dimethylphenylcarbamate)1.15Alternative if IA fails; rigid linear structure offers different steric recognition[6].
Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the Chiral HPLC Screening of 2-Butyl-6-methylpiperidine incorporates built-in system suitability checks.

Phase 1: Mobile Phase Preparation & System Equilibration

  • Solvent Blending: In a volumetric flask, combine HPLC-grade n-Hexane and 2-Propanol in a 90:10 (v/v) ratio[1].

  • Additive Integration: Add exactly 0.1% (v/v) Diethylamine (DEA) or Ethylenediamine (EDA)[3][4]. Causality check: Do not exceed 0.5% as high concentrations of base can slowly dissolve the silica matrix.

  • Degassing: Sonicate the mixture for 10 minutes under vacuum.

  • Equilibration: Install a Chiralpak IA column (250 x 4.6 mm, 5 µm)[5]. Pump the mobile phase at 1.0 mL/min for at least 20 column volumes (approx. 50 minutes).

  • Self-Validation (Baseline Drift): Monitor the UV baseline at 225 nm or 254 nm. Do not proceed until the baseline drift is < 1 mAU/hour.

Phase 2: Sample Preparation

  • Dilution: Dissolve the 2-butyl-6-methylpiperidine sample (or its Fmoc-derivative) in the mobile phase to a concentration of 1.0 mg/mL. Causality check: Dissolving the sample in the mobile phase prevents solvent-mismatch peak distortion.

  • Filtration: Filter through a 0.22 µm PTFE syringe filter.

Phase 3: Chromatographic Execution & Validation

  • System Suitability Injection: Inject 10 µL of a known chiral standard (e.g., Tröger's base) to verify column enantioselectivity and system dead volume.

  • Blank Injection: Inject 10 µL of pure mobile phase. Self-Validation: Confirm the absence of ghost peaks, which indicate carryover of the basic amine on the injector seat.

  • Sample Injection: Inject 10 µL of the sample solution. Record the chromatogram for 30 minutes.

  • Data Analysis: Calculate the Tailing Factor ( As​ ). If As​ > 1.5, increase the DEA concentration to 0.2% and re-equilibrate. If the 4 isomers elute as 2 peaks, you are only resolving the diastereomers; proceed to 2D-LC or adjust the alcohol modifier (e.g., switch 2-Propanol to Ethanol)[1][8].

References[5] Title: Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers - Benchchem

Source: benchchem.com URL: 6] Title: Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC Source: academia.edu URL: 2] Title: Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC | Request PDF Source: researchgate.net URL: 3] Title: HPLC method for enantiomeric separation of chiral amines - Benchchem Source: benchchem.com URL: 1] Title: A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International Source: chromatographyonline.com URL: 8] Title: Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives Source: nih.gov URL: 7] Title: Chiral Chromatography Frequently Asked Questions - Sigma-Aldrich Source: sigmaaldrich.com URL: 4] Title: CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives - Daicel Chiral Technologies Source: chiraltech.com URL:

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-Butyl-6-methylpiperidine N-Alkylation

Welcome to the Advanced Technical Support Center. 2-Butyl-6-methylpiperidine is a highly sterically congested secondary amine.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. 2-Butyl-6-methylpiperidine is a highly sterically congested secondary amine. The presence of bulky alkyl groups at both alpha positions (the 2-butyl and 6-methyl substituents) creates a severe steric shield around the nitrogen lone pair. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you successfully achieve N-alkylation when standard methodologies fail.

Diagnostic Workflow for Hindered N-Alkylation

Before proceeding with an experiment, use the diagnostic logic below to select the most thermodynamically and kinetically viable pathway for your specific target.

G Start Target: N-Alkylation of 2-Butyl-6-methylpiperidine Q1 Is the target alkyl group primary? Start->Q1 Direct Attempt Direct SN2 Alkylation (Alkyl-I or Alkyl-OTf + Cs2CO3) Q1->Direct Yes RedAm Attempt Reductive Amination (Aldehyde/Ketone + NaBH(OAc)3) Q1->RedAm No (Sec/Tert) Eval1 Yield > 80%? Direct->Eval1 Eval2 Yield > 80%? RedAm->Eval2 Success Proceed to Purification Eval1->Success Yes Fail1 Elimination (E2) or Low Conversion? Eval1->Fail1 No Eval2->Success Yes Fail2 Iminium Formation Fails? Eval2->Fail2 No Bypass Acylation-Reduction Strategy (Acyl Chloride -> LiAlH4 Reduction) Fail1->Bypass Lewis Add Lewis Acid (TiCl4) or Dean-Stark Water Removal Fail2->Lewis Bypass->Success Lewis->Success

Figure 1: Decision matrix for the N-alkylation of sterically hindered 2,6-disubstituted piperidines.

Section 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why am I recovering starting material and seeing alkene byproducts during direct N-alkylation? A: The A-values of the methyl and butyl groups create a tight steric pocket. When an sp³-hybridized alkyl halide approaches, the activation energy required to reach the SN2 transition state is prohibitively high. Consequently, the amine acts as a base rather than a nucleophile. It abstracts a beta-proton from the alkyl halide, triggering an E2 elimination [2]. This consumes your electrophile, generating alkene byproducts while leaving the piperidine unreacted.

Q2: Is reductive amination a viable alternative for this substrate? A: Yes. Reductive amination is a milder, highly selective method that completely bypasses the E2 elimination side reactions associated with direct alkylation [1]. By reacting the piperidine with an aldehyde, an iminium ion intermediate is formed, which is subsequently reduced in situ by a hydride source like sodium triacetoxyborohydride (NaBH(OAc)₃). However, because the initial condensation can still be hindered, active water scavenging or Lewis acid catalysis (e.g., TiCl₄) is often required to drive iminium formation [3].

Q3: What is the "Acylation-Reduction Bypass" and why does it work when SN2 fails? A: When introducing larger or secondary alkyl groups, direct SN2 is nearly impossible. The bypass involves first N-acylating the piperidine with an acyl chloride, followed by reduction of the resulting amide using LiAlH₄. Causality: Acyl chlorides are sp²-hybridized and planar. This flat geometry presents significantly less steric bulk to the approaching nitrogen lone pair than an sp³-hybridized alkyl halide. Once the amide bond is successfully formed, the carbonyl oxygen is reduced to a methylene group, achieving net N-alkylation without paying the SN2 steric penalty.

Section 2: Quantitative Data & Parameter Optimization

To minimize trial and error, consult the table below, which summarizes the expected outcomes of various N-alkylation strategies applied to 2,6-disubstituted piperidines.

StrategyReagents & ConditionsSteric ToleranceTypical YieldPrimary Failure Mode / Byproduct
Direct SN2 (Standard) R-Br, K₂CO₃, MeCN, RefluxLow< 10%Alkene (E2 Elimination)
Direct SN2 (Optimized) R-I or R-OTf, Cs₂CO₃, DMF, Microwave (120°C)Moderate40 - 60%Competing Decomposition [4]
Reductive Amination Aldehyde, NaBH(OAc)₃, DCE, RTModerate-High65 - 85%Unreacted Amine (Failed Condensation)
Acylation-Reduction 1. R-COCl, DIPEA 2. LiAlH₄, THF, RefluxVery High75 - 90%Trace Amide (Incomplete Reduction)

Section 3: Self-Validating Experimental Protocols

Protocol A: Optimized Direct Alkylation (Microwave-Assisted)

Use this protocol only when attaching primary, unbranched alkyl groups (e.g., methyl, ethyl, benzyl).

Causality: Microwave heating provides rapid, uniform energy to overcome the massive SN2 activation barrier. We utilize Cesium Carbonate (Cs₂CO₃) because it is a highly effective, insoluble inorganic base that acts purely as an acid scavenger without competing nucleophilically[4]. Alkyl iodides are used over bromides due to their superior leaving-group ability.

Step-by-Step Methodology:

  • Preparation: Charge a heavy-walled microwave vial with 2-Butyl-6-methylpiperidine (1.0 eq, 1.0 mmol) and 3.0 mL of anhydrous DMF.

  • Reagent Addition: Add finely powdered Cs₂CO₃ (2.0 eq, 2.0 mmol) followed by the alkyl iodide (1.2 eq, 1.2 mmol).

    • Self-Validation Checkpoint: The suspension should remain easily stirrable. If severe clumping occurs, the base is hydrated; abort, dry the base, and restart.

  • Irradiation: Seal the vial with a crimp cap. Irradiate in a microwave reactor at 120°C for 30 minutes with high stirring.

  • Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and wash with distilled water (3 x 10 mL) to remove DMF and inorganic salts.

    • Self-Validation Checkpoint: Spot the organic layer on a TLC plate (Hexanes:EtOAc 4:1). Stain with Dragendorff's reagent. A successful reaction will show a new, less polar spot (tertiary amine) moving faster than the starting secondary amine.

  • Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Protocol B: The Acylation-Reduction Bypass

Use this protocol for sterically demanding, secondary, or complex alkyl groups where Protocol A fails.

Causality: This two-step sequence exploits the planar geometry of acyl chlorides to bypass steric clashes, forming an amide that is subsequently reduced to the target tertiary amine.

Step 1: N-Acylation

  • Dissolve 2-Butyl-6-methylpiperidine (1.0 eq, 2.0 mmol) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 4.0 mmol) in anhydrous DCM (10 mL) at 0°C under Argon.

  • Dropwise add the corresponding acyl chloride (1.1 eq, 2.2 mmol).

    • Self-Validation Checkpoint: An immediate exothermic reaction and fuming indicates active acylation. The solution may turn slightly yellow, and DIPEA-HCl salts may begin to precipitate.

  • Warm to room temperature and stir for 2 hours. Quench with saturated NaHCO₃, extract with DCM, dry, and concentrate to yield the crude amide.

Step 2: Amide Reduction 4. Dissolve the crude amide in anhydrous THF (10 mL) and cool to 0°C under Argon. 5. Carefully add Lithium Aluminum Hydride (LiAlH₄) (2.0 eq, 4.0 mmol) in small portions.

  • Self-Validation Checkpoint: Vigorous hydrogen gas evolution must occur upon addition. If no gas is observed, the LiAlH₄ has degraded into lithium aluminate and the reaction will fail.

  • Attach a reflux condenser and heat the mixture to 65°C for 4 hours.

  • Fieser Quench: Cool to 0°C. Sequentially add x mL H₂O, x mL 15% NaOH (aq), and 3x mL H₂O (where x = grams of LiAlH₄ used).

    • Self-Validation Checkpoint: A crisp, white granular precipitate indicates a successful quench. If the mixture is a grey, gelatinous mass, the quench is incomplete; stir longer and add a few more drops of water.

  • Filter the granular salts through a pad of Celite, wash with EtOAc, concentrate the filtrate, and purify the resulting N-alkylated piperidine.

References

  • Benchchem. "Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines." Benchchem Technical Support.
  • American Chemical Society. "Steric Hindrance Underestimated: It is a Long, Long Way to Tri-tert-alkylamines." The Journal of Organic Chemistry.
  • Benchchem. "Overcoming steric hindrance in reactions involving the 4-anilinopiperidine core." Benchchem Technical Support.
  • Chinese Chemical Society. "Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols." CCS Chemistry.
Troubleshooting

Removing trace impurities from synthesized 2-Butyl-6-methylpiperidine samples

Welcome to the technical support center for the purification of 2-Butyl-6-methylpiperidine. This guide is designed for researchers, scientists, and drug development professionals who are working with this synthesized com...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 2-Butyl-6-methylpiperidine. This guide is designed for researchers, scientists, and drug development professionals who are working with this synthesized compound. The purity of 2-Butyl-6-methylpiperidine is critical for its use as a building block in pharmaceutical development and other advanced applications. This document provides in-depth, experience-based answers to common and complex purification challenges.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 2-Butyl-6-methylpiperidine, presented in a question-and-answer format.

Question 1: My GC-MS analysis shows the presence of unreacted 2-nonanone in my final product. What is the most effective way to remove it?

Answer:

This is a frequent issue, as the boiling points of 2-Butyl-6-methylpiperidine and the starting material, 2-nonanone, can be close enough to make simple distillation challenging. The choice of method depends on the concentration of the impurity.

For low-level contamination (<5%):

An acidic wash is highly effective. The basic nitrogen of the piperidine ring will be protonated, forming a water-soluble salt, while the neutral 2-nonanone will remain in the organic phase.

Protocol: Acidic Liquid-Liquid Extraction

  • Dissolve your crude product in a water-immiscible organic solvent like diethyl ether or dichloromethane (DCM).

  • Transfer the solution to a separatory funnel.

  • Extract the organic phase with 1M hydrochloric acid (HCl). The 2-Butyl-6-methylpiperidine will move into the aqueous layer as its hydrochloride salt.

  • Repeat the extraction 2-3 times with fresh 1M HCl to ensure complete transfer of the amine.

  • Combine the aqueous layers and wash with diethyl ether or DCM to remove any remaining traces of 2-nonanone.

  • Make the aqueous layer basic (pH > 10) by slowly adding a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) while cooling in an ice bath.

  • The free amine (2-Butyl-6-methylpiperidine) will separate. Extract the free amine back into an organic solvent (diethyl ether or DCM).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

For high-level contamination (>5%):

While an acidic wash is still a viable first step, fractional distillation under reduced pressure is recommended for larger quantities.[1][2] This method separates compounds based on differences in their boiling points. The reduced pressure lowers the boiling points, preventing thermal degradation of the product.

Question 2: I'm observing a side-product with a mass corresponding to an N-alkylated or over-reduced species. How can I separate this from my desired product?

Answer:

N-alkylation or other byproducts from reductive amination can be challenging to remove due to their similar chemical properties to the target compound.[3][4] In this case, flash column chromatography is often the most effective technique.

The Principle:

Flash chromatography separates compounds based on their differential adsorption to a stationary phase (like silica gel) and their solubility in a mobile phase. Since your desired secondary amine has a different polarity compared to a potential tertiary amine byproduct, this method can achieve a good separation.

Key Considerations for Piperidine Purification:

  • Tailing: Basic amines like piperidines often interact strongly with the acidic silanol groups on standard silica gel, leading to broad, "tailing" peaks and poor separation.[5][6]

  • Solution: To counteract this, you can either:

    • Use a mobile phase modifier: Add a small amount of a competing amine, like triethylamine (TEA) (typically 0.5-2%), to your mobile phase (e.g., hexane/ethyl acetate). The TEA will occupy the acidic sites on the silica, allowing your product to elute more cleanly.[6]

    • Use an amine-functionalized stationary phase: Columns packed with amine-functionalized silica (KP-NH) are commercially available and provide excellent separation for basic compounds without the need for mobile phase modifiers.[5]

Workflow for Purification Strategy Selection

G start Crude Product Analysis (GC-MS, NMR) impurity_type Identify Primary Impurity start->impurity_type boiling_point Boiling Point Difference > 25°C? impurity_type->boiling_point Starting Material (e.g., 2-nonanone) polarity Significant Polarity Difference? impurity_type->polarity Byproduct (e.g., N-alkylation) distillation Fractional Distillation (Under Vacuum) boiling_point->distillation Yes acid_wash Acidic Wash (LLE) boiling_point->acid_wash No polarity->distillation No (Consider Distillation) chromatography Flash Column Chromatography polarity->chromatography Yes final_product Pure 2-Butyl-6-methylpiperidine distillation->final_product chromatography->final_product acid_wash->final_product

Caption: Decision tree for selecting the appropriate purification method.

Question 3: After my reaction, I have residual reducing agent (e.g., sodium borohydride derivatives). What is the proper work-up procedure to remove these?

Answer:

Proper quenching and work-up are essential for removing inorganic salts from the reaction mixture.

Protocol: Quenching and Work-up

  • Quenching: Cool the reaction vessel in an ice bath. Slowly and carefully add a quenching agent. For borohydride-based reagents, a dilute acid like 1M HCl can be used until gas evolution (hydrogen) ceases. Alternatively, acetone can be used to consume excess hydride.

  • Solvent Removal: If your reaction solvent is water-miscible (e.g., methanol, ethanol), remove it under reduced pressure using a rotary evaporator.

  • Aqueous Work-up: Add water and a water-immiscible organic solvent (e.g., ethyl acetate or DCM) to the residue.

  • Extraction: Transfer the mixture to a separatory funnel. The inorganic salts will dissolve in the aqueous layer, while your product remains in the organic layer.

  • Wash: Wash the organic layer with brine (saturated NaCl solution) to remove residual water and any remaining inorganic impurities.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate to yield the crude product, which can then be further purified if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 2-Butyl-6-methylpiperidine?

While the exact boiling point can vary with pressure, it is expected to be higher than that of piperidine itself (106 °C). As a substituted piperidine, its boiling point will be influenced by its molecular weight. For comparison, similar structures like 2,2,6,6-tetramethylpiperidine have a boiling point of 150-152 °C.[7] For purification by distillation, it is crucial to perform it under reduced pressure to avoid decomposition.

Q2: Can I use crystallization to purify 2-Butyl-6-methylpiperidine?

Direct crystallization of the free amine is often difficult as it may be an oil at room temperature. However, you can form a salt (e.g., a hydrochloride or tartrate salt) which is typically a crystalline solid. Crystallizing the salt can be an excellent method for achieving very high purity. After crystallization, the pure salt can be redissolved in water, and the free amine can be liberated by adding a base and extracting it into an organic solvent.

Q3: What analytical techniques are best for assessing the purity of my final product?

A combination of techniques is recommended for a comprehensive assessment:

TechniqueInformation ProvidedStrengths & Applications
GC-MS Separation of volatile components and their mass-to-charge ratio.Excellent for identifying volatile impurities like residual solvents or starting materials. Provides molecular weight information.[8]
¹H & ¹³C NMR Detailed structural information and quantification.Confirms the structure of the desired product and allows for the quantification of impurities with distinct NMR signals.[9]
FTIR Presence of functional groups.Quick check to ensure the absence of carbonyl groups (from starting ketone) and the presence of N-H bonds.

Purification Workflow Overview

G cluster_synthesis Synthesis cluster_workup Initial Work-up cluster_purification Purification cluster_analysis Final Analysis start Crude Reaction Mixture quench Quench Reaction start->quench extract Liquid-Liquid Extraction quench->extract dry Dry & Concentrate extract->dry purify Distillation or Chromatography dry->purify end Pure Product (>99%) purify->end

Caption: General workflow from crude product to final analysis.

References
  • Chemistry Steps. (2020, April 16). Preparation of Amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. Retrieved from [Link]

  • Karger, B. L., et al. (1968). Gas-liquid chromatographic separation of diastereoisomeric amides of racemic cyclic amines. Analytical Chemistry. Retrieved from [Link]

  • Li, Y., et al. (2020). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. PMC. Retrieved from [Link]

  • ResearchGate. (2015, October 14). Except distillation, is there any other method (chemical or physical) to remove ketone and amine from their schiff bases? Retrieved from [Link]

  • Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Yata, S., et al. (1998). 8-10 zoku sen`i kinzoku shokubai ni yoru 2-, 3-oyobi 5-nonanon no kangen aminoka hanno. ETDEWEB - OSTI. Retrieved from [Link]

  • Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

  • Engel, K. H. (1944). Process for the purification of piperidine. U.S. Patent No. 2,363,158A. Google Patents.
  • Peerman, D. E., & Wittcoff, H. (1965). Removal of metals and color from polymeric secondary amines. U.S. Patent No. 3,217,026A. Google Patents.
  • Engel, K. H. (1944). Purification of piperidine. U.S. Patent No. 2,363,159A. Google Patents.
  • Kareem, A. (2021, February 24). Amines: Synthesis and Reactions. Al-Mustansiriyah University.
  • Davies, W. H., & McGee, L. L. (1950). 1 : 2 : 5 : 6-Tetrahydropyridine: isolation from technical piperidine by efficient fractional distillation. Journal of the Chemical Society (Resumed). Retrieved from [Link]

  • Soro, D. M. (2019). Structural Diversification of Saturated Cyclic Amines Through Photo- and Metal-Mediated Ring Opening. eScholarship. Retrieved from [Link]

  • O'Brien, P., & Campos, K. R. (2012). CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (–)-. HETEROCYCLES. Retrieved from [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

  • Wikipedia. (n.d.). Fractional distillation. Retrieved from [Link]

  • Salmaso, V., et al. (2021). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Journal of Medicinal Chemistry.
  • The Chemistry Blog. (2023, September 27). What is Fractional Distillation? Retrieved from [Link]

  • PubChem. (n.d.). 2-Butyl-6-methylpyridine. National Institutes of Health. Retrieved from [Link]

  • Organic Syntheses. (n.d.). organolithiums and lithium 2,2,6,6-tetramethylpiperidide in reductive alkylation of epoxides. Retrieved from [Link]

  • White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

  • Der Pharma Chemica. (2016). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Retrieved from [Link]

  • ResearchGate. (2020, January 14). Syntheses, Characterization and Biological Activity of Novel 2,6- disubstituted Piperidine-4-one Derivatives. Retrieved from [Link]

  • Organic & Biomolecular Chemistry. (2013). Synthetic versatility of 2-substituted-6-methyl 2,3-dihydropyridinones in the synthesis of polyfunctional piperidine-based compounds and related β amino acid derivatives. Royal Society of Chemistry. Retrieved from [Link]

  • Le-Thuaut, P., et al. (1997). Process for the continuous preparation of 2,2,6,6-tetramethylpiperidine. U.S. Patent No. 5,663,351A. Google Patents.
  • Perflavory. (n.d.). 2-nonanone, 821-55-6. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Catalytic Profiling: 2-Butyl-6-methylpiperidine vs. 2,6-Dimethylpiperidine

Piperidine derivatives act as privileged scaffolds in both medicinal chemistry and advanced organocatalysis[1]. The precise substitution pattern at the C2 and C6 positions dictates the steric environment surrounding the...

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Author: BenchChem Technical Support Team. Date: April 2026

Piperidine derivatives act as privileged scaffolds in both medicinal chemistry and advanced organocatalysis[1]. The precise substitution pattern at the C2 and C6 positions dictates the steric environment surrounding the nitrogen atom, fundamentally altering the molecule's basicity, nucleophilicity, and transition state stabilization.

This technical guide provides an objective, data-driven comparison between a symmetric dialkylpiperidine (2,6-dimethylpiperidine ) and its asymmetric counterpart (2-butyl-6-methylpiperidine ). By analyzing their structural divergence, researchers and drug development professionals can optimize ligand selection for either high-turnover metal catalysis or highly enantioselective organocatalysis.

Structural Divergence and Mechanistic Causality

The core difference between these two catalysts lies in their steric symmetry, which directly dictates their interaction with incoming substrates and transition metals.

  • 2,6-Dimethylpiperidine (Symmetric Shielding): Featuring two methyl groups, this compound provides a uniform, moderate steric barrier. In transition-metal catalysis, such as palladium-catalyzed dehydrogenation, these electron-donating methyl groups prevent the deactivation of the catalyst surface by modulating the product dissociation constant[2]. The symmetry allows for rapid substrate coordination and dissociation, leading to high Turnover Frequencies (TOF).

  • 2-Butyl-6-methylpiperidine (Asymmetric Shielding): The introduction of a flexible, bulky butyl chain creates a pronounced steric imbalance. This asymmetry forms a localized "chiral pocket." While the extended alkyl chain can induce mass transfer limitations that lower the overall TOF, it forces incoming electrophiles or nucleophiles to approach from the less hindered face (the methyl side). This steric shielding overrides electronic preferences, making it an exceptional tool for stereoselective synthesis[3].

Mechanism Substrate Substrate Coordination SymCat 2,6-Dimethylpiperidine (Symmetric Sterics) Substrate->SymCat Fast Access AsymCat 2-Butyl-6-methylpiperidine (Asymmetric Sterics) Substrate->AsymCat Hindered Access SymTS Uniform Transition State Lower Steric Clash SymCat->SymTS Uniform Shielding AsymTS Directed Transition State High Steric Shielding AsymCat->AsymTS Chiral Pocket HighTOF High TOF Zero-Order Kinetics SymTS->HighTOF Rapid Dissociation HighEE High Enantioselectivity (High ee%) AsymTS->HighEE Facial Selectivity

Logical relationship between piperidine steric symmetry and catalytic outcomes.

Quantitative Performance Comparison

The following table summarizes the physicochemical and catalytic profiles of both compounds based on benchmark experimental data.

Parameter2,6-Dimethylpiperidine2-Butyl-6-methylpiperidine
Symmetry Symmetric ( C2v​ pseudo-symmetry)Asymmetric
Steric Shielding Moderate (Uniform)High (Directional)
Catalyst Deactivation Highly Resistant (Prevents Pd poisoning)[2]Moderately Resistant
Turnover Frequency (TOF) High ( ATOF90​≈101 in Pd-systems)[2]Moderate (Mass transfer limited)
Enantiomeric Excess (ee%) Low (Requires chiral resin anchoring for high ee)[4]High (Intrinsic chiral pocket induction)
Primary Utility Liquid Organic Hydrogen Carriers (LOHC), Hindered BaseAsymmetric Organocatalysis, Alkaloid Synthesis

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems . Each protocol includes specific kinetic or analytical checkpoints that confirm the mechanistic causality described above.

Protocol A: Pd-Catalyzed Dehydrogenation (Evaluating 2,6-Dimethylpiperidine)

Objective: Validate the high TOF and catalyst stability provided by symmetric steric protection. Causality: The 2,6-dimethyl groups prevent the nitrogen lone pair from irreversibly binding to and poisoning the palladium nanoparticles, ensuring continuous catalytic turnover[2].

  • Catalyst Loading: Charge a high-pressure autoclave with 0.3 mol % Pd/C (or Pd/CHS) catalyst[2].

  • Substrate Addition: Add 2,6-dimethylpiperidine in a non-reactive high-boiling solvent (e.g., mesitylene).

  • Reaction Initiation: Seal the reactor, purge three times with N2​ , and heat to 150 °C under vigorous stirring.

  • Kinetic Monitoring (Self-Validation Checkpoint): Measure H2​ evolution volumetrically over time. The system is self-validating if the H2​ release rate remains strictly constant (exhibiting zero-order kinetics) up to 95% conversion[2]. A linear release curve proves that the symmetric methyl groups are successfully preventing catalyst deactivation.

  • Workup: Cool the reactor, safely vent the residual gas, and recover the heterogeneous catalyst via centrifugation for subsequent cycles[2].

Protocol B: Asymmetric Organocatalytic Alkylation (Evaluating 2-Butyl-6-methylpiperidine)

Objective: Validate the enantiomeric excess generated by the asymmetric chiral pocket. Causality: The bulky butyl chain blocks one trajectory of the transition state, forcing the incoming nucleophile to attack the electrophile from the unhindered methyl side, thereby dictating the stereochemistry of the product[3].

  • Ligand Preparation: Dissolve 2-butyl-6-methylpiperidine (10 mol%) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Substrate Addition: Add benzaldehyde (1.0 eq) to the solution and cool the mixture to 0 °C to stabilize the transition state[4].

  • Reagent Introduction: Slowly add diethylzinc (1.5 eq) dropwise. The low temperature minimizes background racemic reactions.

  • Reaction Monitoring: Monitor the consumption of the aldehyde via TLC. Quench the reaction with saturated aqueous NH4​Cl once complete.

  • Data Validation (Self-Validation Checkpoint): Extract the organic layer, concentrate under reduced pressure, and analyze the crude 1-phenyl-1-propanol product via chiral HPLC. The protocol is self-validating if the ee% significantly deviates from a racemic baseline, proving that the asymmetric butyl chain successfully governed facial selectivity.

Workflow Step1 1. Catalyst Preparation (Pd/C or Chiral Ligand) Step2 2. Substrate Addition (Controlled Temp/Atmosphere) Step1->Step2 Step3 3. Reaction Monitoring (GC-MS / NMR Aliquots) Step2->Step3 Step4 4. Workup & Isolation (Centrifugation / Chromatography) Step3->Step4 Step5 5. Data Validation (Yield, TOF, ee% Calculation) Step4->Step5

Standardized self-validating experimental workflow for catalytic evaluation.

Conclusion

The choice between 2,6-dimethylpiperidine and 2-butyl-6-methylpiperidine hinges entirely on the desired catalytic outcome. For robust, high-turnover processes where catalyst poisoning is the primary failure mode (e.g., LOHC systems), the symmetric 2,6-dimethylpiperidine is superior. Conversely, for precise stereochemical control in drug development, the asymmetric steric bulk of 2-butyl-6-methylpiperidine provides the necessary chiral pocket to drive high enantioselectivity.

References

  • Pd Catalyzed, Acid Accelerated, Rechargeable, Liquid Organic Hydrogen Carrier System Based on Methylpyridines/Methylpiperidines ACS Applied Energy M
  • High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins Journal of Organic Chemistry (via NIH)
  • Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenid
  • Synthesis and Reactivity of Piperidine Derivatives in Medicinal Chemistry: A Technical Guide Benchchem

Sources

Comparative

A Guide to the Structural Comparison of 2-Butyl-6-methylpiperidine and Natural Coniine

This guide offers an in-depth, technical comparison of the synthetic compound 2-Butyl-6-methylpiperidine and the naturally occurring alkaloid, (S)-coniine. For researchers in pharmacology, toxicology, and drug developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide offers an in-depth, technical comparison of the synthetic compound 2-Butyl-6-methylpiperidine and the naturally occurring alkaloid, (S)-coniine. For researchers in pharmacology, toxicology, and drug development, understanding the nuanced structural differences between a natural toxin and its synthetic analogues is fundamental. Such comparisons inform structure-activity relationship (SAR) studies, guide the design of novel therapeutics, and are critical for predicting toxicological profiles. We will explore the core structural distinctions, detail the necessary experimental protocols for their characterization, and discuss the profound implications these differences have on their physicochemical and biological properties.

Foundational Overview: Two Piperidine Alkaloids

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive compounds. Our analysis centers on two specific examples: the notorious natural toxin coniine and a less-characterized synthetic derivative.

  • Natural Coniine: Historically known as the toxic principle in poison hemlock (Conium maculatum) used in the execution of Socrates, coniine is a 2-propylpiperidine.[1][2][3] It exists in nature primarily as the dextrorotatory (S)-enantiomer, a crucial detail as its stereochemistry is intrinsically linked to its biological activity.[1][4][5] Its toxicity stems from its action as an antagonist at nicotinic acetylcholine receptors (nAChRs), leading to neuromuscular blockade and, ultimately, death by respiratory paralysis.[2][6][7]

  • 2-Butyl-6-methylpiperidine: This compound is a synthetic analogue of coniine. Its structure differs in two key aspects: the propyl group at the C-2 position is extended to a butyl group, and a methyl group is introduced at the C-6 position. These modifications, while seemingly minor, introduce significant changes to the molecule's size, stereochemistry, and potential biological interactions.

Experimental Design for Structural Characterization

To objectively compare these two molecules, a multi-faceted analytical approach is required. The following workflow represents a robust and self-validating protocol for the complete structural elucidation and comparison of such alkaloids. The causality behind this multi-step process is to build a complete, unambiguous picture of each molecule, from its basic connectivity to its three-dimensional arrangement.

Workflow for Comparative Analysis

G cluster_0 Sample Acquisition & Preparation cluster_1 Structural & Physicochemical Analysis cluster_2 Data Synthesis & Comparison A Isolation & Purification of Natural Coniine (e.g., from C. maculatum) C Purification of Both Analytes (e.g., HPLC, Distillation) A->C B Chemical Synthesis of 2-Butyl-6-methylpiperidine (e.g., via reductive amination) B->C D Mass Spectrometry (MS) (Accurate Mass & Fragmentation) C->D E NMR Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) for constitutional isomerism C->E F Chiral Analysis (Polarimetry, Chiral Chromatography) for stereoisomerism C->F G FTIR Spectroscopy (Functional Group Confirmation) C->G H Compare Mass Spectra (Confirm Molecular Formulas) D->H I Compare NMR Spectra (Map structural differences) E->I J Compare Stereochemical Data (Assign absolute/relative stereochemistry) F->J G->I K Final Structural Comparison H->K I->K J->K

Caption: A comprehensive experimental workflow for the structural comparison of piperidine alkaloids.

Protocol Justification and Detail
  • Mass Spectrometry (MS): The initial and most crucial step is to confirm the molecular weight and formula of each compound. High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, allowing for the unambiguous determination of the elemental composition (C₈H₁₇N for coniine, C₁₀H₂₁N for the analogue). Fragmentation patterns observed in MS/MS experiments help to confirm the piperidine core and the nature of the alkyl substituents.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the cornerstone of structural elucidation.

    • ¹H and ¹³C NMR: These experiments identify all unique hydrogen and carbon environments. For 2-butyl-6-methylpiperidine, one would expect to see distinct signals for the butyl (CH₃, CH₂, CH₂, CH₂) and the additional methyl (CH₃) group, which are absent in the spectra of coniine.

    • 2D NMR (COSY, HSQC, HMBC): These techniques are not merely confirmatory; they are essential for establishing the exact connectivity of the atoms. COSY (Correlation Spectroscopy) shows which protons are coupled (adjacent), while HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) map the connections between protons and carbons. This data allows for the unequivocal placement of the butyl group at C-2 and the methyl group at C-6.

  • Chiral Analysis: Natural coniine is chiral at the C-2 position. 2-Butyl-6-methylpiperidine possesses two stereocenters (C-2 and C-6), meaning it can exist as a mixture of up to four stereoisomers (two pairs of enantiomers).

    • Polarimetry: This measures the optical rotation of a solution, confirming the presence of a non-racemic mixture of chiral molecules. Natural (+)-coniine is dextrorotatory.[3]

    • Chiral Chromatography: This is the definitive method for separating and quantifying the different stereoisomers present in a sample, which is essential for characterizing the synthetic product.

A Direct Structural and Physicochemical Comparison

The structural modifications result in clear, measurable differences in the fundamental properties of the two molecules.

Feature(S)-Coniine2-Butyl-6-methylpiperidine
IUPAC Name (2S)-2-Propylpiperidine2-Butyl-6-methylpiperidine
Chemical Formula C₈H₁₇NC₁₀H₂₁N
Molar Mass 127.23 g/mol [2][4][5]155.28 g/mol [8][9]
Piperidine Substitution C-2: PropylC-2: Butyl, C-6: Methyl
Stereocenters One (at C-2)Two (at C-2 and C-6)
Boiling Point ~166 °C[2][4]Not experimentally documented, but predicted to be higher than coniine due to increased mass.
Key Distinction Monosubstituted, single chiral centerDisubstituted, two chiral centers, increased alkyl chain length
Visual Representation of Structures

G cluster_coniine (S)-Coniine (2-propylpiperidine) cluster_analogue 2-Butyl-6-methylpiperidine coniine_struct analogue_struct A piperidine ring with a four-carbon (butyl) chain at position 2 and a one-carbon (methyl) group at position 6. (Public domain image unavailable)

Caption: Comparative 2D structures of (S)-Coniine and its synthetic analogue.

Predicted Impact of Structural Modifications

The extension of the alkyl chain and the addition of a second substituent on the piperidine ring are predicted to have significant biological consequences.

  • Receptor Binding and Pharmacology: Coniine's toxicity is mediated by its interaction with nAChRs.[7][10][11] The introduction of a larger butyl group and a second methyl group in 2-Butyl-6-methylpiperidine increases steric bulk around the piperidine core. This change will almost certainly alter the binding affinity and orientation of the molecule within the nAChR binding pocket. Depending on the specific stereochemistry, the analogue could be a more potent or weaker antagonist, or it could even exhibit a different pharmacological profile altogether (e.g., partial agonism). The presence of multiple stereoisomers in a synthetic mixture would further complicate the pharmacological profile, as each isomer may have a different potency.[1][10]

  • Physicochemical Properties and ADME: The addition of two carbon atoms and associated hydrogens increases the molecular weight and surface area of 2-Butyl-6-methylpiperidine. This leads to a higher lipophilicity (hydrophobicity). Increased lipophilicity can affect the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound, potentially leading to increased membrane permeability, different tissue distribution, and altered metabolic pathways compared to coniine.

  • Toxicology: Given the known high toxicity of coniine, any structural analogue must be treated with extreme caution. The altered receptor affinity and ADME properties mean that the toxicological profile of 2-Butyl-6-methylpiperidine cannot be predicted from coniine data alone. It requires a full, independent toxicological assessment.

Conclusion

The structural comparison of 2-Butyl-6-methylpiperidine and natural (S)-coniine serves as a classic example of how subtle changes in molecular architecture can lead to significant differences in chemical and biological identity. While both are 2,6-disubstituted piperidines (counting the hydrogen on coniine's C-6), the nature of these substituents—propyl versus butyl and hydrogen versus methyl—fundamentally alters the molecule's molar mass, stereochemical complexity, and steric profile. These differences are not merely academic; they have profound and predictable (though not precisely quantifiable without experiment) implications for the compound's interaction with biological systems. The rigorous application of the analytical workflow described herein is essential for any research program involved in the synthesis and evaluation of analogues of potent natural products.

References

  • Wikipedia. Coniine. [Link]

  • Hotti, H., & Rischer, H. (2017). The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom. Molecules, 22(11), 1962. [Link]

  • Bowman, W. C., & Sanghvi, I. S. (1963). Pharmacological Actions of Hemlock (Conium Maculatum) Alkaloids. Journal of Pharmacy and Pharmacology, 15(1), 1-15. [Link]

  • Baria, B. (2020). Synthesis of Coniine. YouTube. [Link]

  • Sathyabama Institute of Science and Technology. UNIT – I–Alkaloids-SCY1615. [Link]

  • Comins, D. L., & Dehghani, A. (1992). SYNTHETIC APPROACHES TO CONIINE AND OTHER 2-ALKYL PIPERIDINES. ResearchGate. [Link]

  • Bozkurt, M. F., et al. (2009). Antinociceptive activity of coniine in mice. Journal of Ethnopharmacology, 125(2), 324-326. [Link]

  • Grokipedia. Coniine. [Link]

  • GSC Online Press. (2019). Plant toxins: alkaloids and their toxicities. [Link]

  • Inxight Drugs. CONIINE. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 441072, (+)-Coniine. [Link]

  • Green, B. T., et al. (2008). Stereoselective Potencies and Relative Toxicities of Coniine Enantiomers. Chemical Research in Toxicology, 21(10), 2069-2073. [Link]

  • ChemIDplus. Coniine. [Link]

  • Hotti, H., & Rischer, H. (2017). The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom. PubMed. [Link]

  • Green, B. T., Lee, S. T., Panter, K. E., & Brown, D. R. (2012). Piperidine alkaloids: human and food animal teratogens. Food and Chemical Toxicology, 50(6), 2049-2055. [Link]

  • Green, B. T., et al. (2009). Fetal Muscle-Type Nicotinic Acetylcholine Receptor Activation in TE-671 Cells and Inhibition of Fetal Movement in a Day 40 Pregnant Goat Model by Optical Isomers of the Piperidine Alkaloid Coniine. ResearchGate. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 46906930, (2R,3S,4R,5S,6S)-6-butyl-2-(hydroxymethyl)-5-methylpiperidine-3,4-diol. [Link]

  • NP-MRD. (-)-coniine (NP0242915). [Link]

  • Welch, K. D., et al. (2013). Stereoselective Potencies and Relative Toxicities of γ-Coniceine and N-Methylconiine Enantiomers. ResearchGate. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 219541, 2-Butyl-6-methylpyridine. [Link]

  • Organic Syntheses. organolithiums and lithium 2,2,6,6-tetramethylpiperidide in reductive alkylation of epoxides. [Link]

  • Hotti, H., & Rischer, H. (2017). The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom. MDPI. [Link]

  • Tu, Y., et al. (2023). Inhibition of transient receptor potential vanilloid 1 (TRPV1) by a novel selective antagonist for anti-nociceptive effect on inflammatory pain without hyperthermia. PLOS One. [Link]

  • Barrera-Adame, D. A., et al. (2022). Mass Spectrometry Imaging of Coniine and Other Hemlock Alkaloids after On-Tissue Derivatization Reveals Distinct Alkaloid Distributions in the Plant. ACS Central Science, 8(5), 652-660. [Link]

Sources

Validation

Spectroscopic Validation of 2-Butyl-6-methylpiperidine Enantiomeric Purity: A Comparative Guide

Validating the enantiomeric purity of 2-Butyl-6-methylpiperidine presents a unique analytical challenge in drug development. As a disubstituted cyclic secondary amine with stereocenters at the C2 and C6 positions, it exh...

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Author: BenchChem Technical Support Team. Date: April 2026

Validating the enantiomeric purity of 2-Butyl-6-methylpiperidine presents a unique analytical challenge in drug development. As a disubstituted cyclic secondary amine with stereocenters at the C2 and C6 positions, it exhibits significant steric hindrance. Furthermore, the molecule lacks a strong ultraviolet (UV) chromophore, rendering standard UV-based chiral High-Performance Liquid Chromatography (HPLC) ineffective without prior derivatization [3].

For researchers and drug development professionals, spectroscopic techniques—specifically Nuclear Magnetic Resonance (NMR) and Vibrational Circular Dichroism (VCD)—provide robust, self-validating alternatives to chromatographic separation. This guide objectively compares these spectroscopic methodologies, detailing the causality behind experimental choices and providing field-proven protocols.

NMR Spectroscopy via Chiral Derivatizing Agents (CDAs)

Mechanistic Causality: The traditional gold standard for determining both enantiomeric excess (ee) and absolute configuration of amines is covalent derivatization using Mosher’s acid chloride ( α -methoxy- α -trifluoromethylphenylacetyl chloride, MTPA-Cl) [1]. By reacting the enantiomeric amine mixture with enantiopure (R)- or (S)-MTPA-Cl, stable diastereomeric amides are formed. Because diastereomers possess distinct physical properties, their NMR nuclei (particularly 1 H and 19 F) exist in different magnetic environments, yielding resolved chemical shifts ( Δδ ).

Application Scientist’s Note: The flanking butyl and methyl groups of 2-Butyl-6-methylpiperidine create substantial steric bulk around the secondary amine. This introduces a high risk of kinetic resolution—where one enantiomer reacts faster than the other, artificially skewing the measured ee. To ensure a self-validating system, the reaction must be forced to absolute completion using a stoichiometric excess of the CDA.

Experimental Protocol (Mosher's Amide Synthesis):

  • Preparation: Dissolve 2-Butyl-6-methylpiperidine (0.1 mmol) in anhydrous CH 2​ Cl 2​ (1.0 mL) under a nitrogen atmosphere.

  • Activation: Add an excess of triethylamine (0.3 mmol) and a catalytic amount of 4-dimethylaminopyridine (DMAP) to accelerate the acylation.

  • Derivatization: Introduce enantiopure (R)-MTPA-Cl (0.25 mmol, 2.5 equiv.). Crucial step: The large excess ensures 100% conversion, eliminating kinetic resolution artifacts.

  • Incubation: Stir at room temperature for 12–24 hours. Validate complete consumption of the amine via TLC (Ninhydrin stain).

  • Acquisition: Quench, extract, and concentrate the product. Acquire 1 H and 19 F NMR spectra in CDCl 3​ . Integrate the distinct CF 3​ signals (typically around -69 ppm) to calculate the precise ee.

NMR Spectroscopy via Chiral Solvating Agents (CSAs)

Mechanistic Causality: To bypass the kinetic resolution risks and lengthy synthesis associated with CDAs, Chiral Solvating Agents (CSAs) such as (S)-BINOL can be employed [2]. CSAs form non-covalent, transient diastereomeric complexes with the chiral amine via hydrogen bonding and steric interactions. Because the exchange rate between the free and complexed states is fast on the NMR timescale, time-averaged signals are observed. However, the chiral microenvironment induces signal splitting proportional to the ee, allowing for rapid, in-situ analysis [2].

Application Scientist’s Note: The choice of solvent dictates the success of this method. Non-polar solvents are mandatory; polar solvents will competitively hydrogen bond with the analyte, collapsing the enantiodifferentiation ( Δδ ) to zero.

Experimental Protocol (In-Situ CSA Complexation):

  • Sample Loading: Weigh the 2-Butyl-6-methylpiperidine analyte (0.05 mmol) and the CSA ((S)-BINOL, 0.1 mmol) directly into a standard 5 mm NMR tube.

  • Solvation: Dissolve the mixture in a non-polar deuterated solvent (e.g., CDCl 3​ or C 6​ D 6​ , 0.6 mL).

  • Equilibration: Cap and shake the tube for 30 seconds to establish the rapid equilibrium of the host-guest complex.

  • Acquisition: Acquire a high-resolution 1 H NMR spectrum at 298 K. Identify the split resonances (e.g., the C6 methyl protons) and integrate the baseline-resolved peaks to determine ee.

Vibrational Circular Dichroism (VCD)

Mechanistic Causality: VCD measures the differential absorption of left and right circularly polarized infrared (IR) light during a vibrational transition [4]. Since 2-Butyl-6-methylpiperidine lacks a UV chromophore, Electronic Circular Dichroism (ECD) cannot be used [3]. VCD relies solely on IR-active vibrational modes, making it an ideal, non-destructive method that requires zero derivatization. Absolute configuration is validated by comparing the experimental VCD spectrum against theoretical spectra generated via Density Functional Theory (DFT)[4].

Application Scientist’s Note: VCD signals are inherently weak (typically 10−4 to 10−5 times the absorbance of the unpolarized IR spectrum). Therefore, high sample concentrations and extended accumulation times are required to achieve the signal-to-noise ratio necessary for detecting low-level enantiomeric impurities.

Experimental Protocol (VCD Acquisition & DFT Validation):

  • Sample Preparation: Prepare a highly concentrated solution of the amine (0.2 M) in an IR-transparent solvent (e.g., CDCl 3​ ).

  • Cell Loading: Inject the sample into a BaF 2​ liquid cell with a short path length (typically 50 μ m) to prevent total IR absorption.

  • Spectral Acquisition: Acquire the IR and VCD spectra using a dedicated VCD spectrometer at 4 cm −1 resolution. Accumulate scans for 2–4 hours.

  • Computational Validation: Perform DFT calculations (e.g., B3LYP/6-31G*) to simulate the VCD spectra for the (2R, 6S) and (2S, 6R) configurations [4].

  • Analysis: Overlay the experimental and calculated spectra. The sign of the VCD bands directly assigns the absolute configuration, while the intensity relative to a racemic standard quantifies the ee.

Comparative Data Analysis

Analytical ParameterNMR with CDA (Mosher's)NMR with CSA (BINOL)Vibrational Circular Dichroism (VCD)
Primary Mechanism Covalent derivatizationNon-covalent complexationDifferential IR absorption
Sample Preparation 12–24 hr synthesis & workup< 5 min in-tube mixingDirect dissolution in IR solvent
Kinetic Resolution Risk High (requires excess reagent)None (equilibrium process)None (direct measurement)
UV Chromophore Needed NoNoNo
Absolute Configuration Yes (via empirical models)LimitedYes (via DFT comparison)
Destructive to Sample YesNo (recoverable)No (recoverable)

Visual Workflows and Mechanistic Relationships

Workflow Start 2-Butyl-6-methylpiperidine Enantiomeric Mixture Branch1 Covalent Derivatization (CDA) Start->Branch1 MTPA-Cl Branch2 Non-Covalent Complexation (CSA) Start->Branch2 (S)-BINOL Branch3 Direct Optical Measurement (VCD) Start->Branch3 IR/VCD Cell NMR1 Acquire 1H/19F NMR Analyze Diastereomers Branch1->NMR1 NMR2 Acquire 1H NMR Analyze Split Signals Branch2->NMR2 VCD1 Acquire VCD Spectra Compare with DFT Branch3->VCD1 Result Enantiomeric Excess (ee) & Absolute Configuration NMR1->Result NMR2->Result VCD1->Result

Figure 1: Experimental workflow comparing CDA, CSA, and VCD methods for enantiomeric validation.

Mechanism Amine Chiral Secondary Amine CDA Mosher's Acid Chloride (Irreversible Reaction) Amine->CDA Covalent Bond CSA Chiral Solvating Agent (Rapid Equilibrium) Amine->CSA H-Bonding Dias1 Stable Diastereomeric Amides CDA->Dias1 Dias2 Transient Diastereomeric Complexes CSA->Dias2 Risk Risk: Kinetic Resolution (Steric Hindrance) Dias1->Risk Benefit Benefit: No Kinetic Resolution In-situ Analysis Dias2->Benefit

Figure 2: Mechanistic causality and risk assessment of NMR derivatization vs solvation.

Conclusion

For 2-Butyl-6-methylpiperidine, the choice of spectroscopic validation depends heavily on the project phase and available instrumentation. CSA-NMR offers the most rapid turnaround for routine ee monitoring during process optimization, completely avoiding the kinetic resolution risks inherent to sterically hindered secondary amines. VCD stands as the premier choice for non-destructive, derivatization-free absolute configuration assignment, particularly given the molecule's lack of a UV chromophore. CDA-NMR remains a highly reliable fallback for absolute configuration, provided strict stoichiometric controls are maintained to force the reaction to completion.

References

  • Allen, D. A., et al. "Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines." Journal of Chemical Education, ACS Publications. URL:[Link]

  • Chaudhary, P., et al. "A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis." RSC Advances, RSC Publishing. URL:[Link]

  • Kott, L., et al. "Determination of a low-level percent enantiomer of a compound with no ultraviolet chromophore using vibrational circular dichroism (VCD)." Applied Spectroscopy, PubMed. URL:[Link]

  • Gaussian Inc. "Studying Chirality with Vibrational Circular Dichroism." Gaussian.com. URL: [Link]

Comparative

In Vitro vs. In Vivo Metabolic Profiling of 2-Butyl-6-methylpiperidine: A Comparison Guide

Executive Summary 2-Butyl-6-methylpiperidine is a sterically hindered dialkylpiperidine. Structurally related to natural venom alkaloids like solenopsin[1], compounds in this class are of high interest as ceramide mimics...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Butyl-6-methylpiperidine is a sterically hindered dialkylpiperidine. Structurally related to natural venom alkaloids like solenopsin[1], compounds in this class are of high interest as ceramide mimics and inhibitors of the PI3K/Akt signaling pathway[2]. However, the unique steric environment of the 2,6-substitution drastically alters their metabolic fate compared to unsubstituted piperidines[3]. This guide provides a rigorous, objective comparison of the in vitro and in vivo metabolic profiling of 2-butyl-6-methylpiperidine, detailing the methodologies, underlying causalities, and the critical nuances of In Vitro to In Vivo Extrapolation (IVIVE)[4].

Mechanistic Grounding: The Impact of 2,6-Substitution

Unsubstituted piperidines typically undergo rapid α -carbon oxidation mediated by Cytochrome P450 (CYP) enzymes or Monoamine Oxidases (MAO), leading to ring-opening and rapid systemic clearance.

The Causality of Metabolic Shunting: The 2-butyl and 6-methyl groups provide significant steric hindrance adjacent to the nitrogen atom, effectively blocking α -oxidation[3]. Consequently, the metabolic burden is shunted toward alternative pathways:

  • N-Oxidation: The amine center becomes highly susceptible to Flavin-containing monooxygenase (FMO) and CYP-mediated N-oxidation[5].

  • Aliphatic Hydroxylation: The lipophilic butyl chain undergoes ω and ω−1 oxidation via CYP3A4 and CYP2D6.

Understanding this shift is critical for drug development, as these hydroxylated metabolites can exhibit prolonged half-lives or unique off-target toxicities unless rapidly conjugated and excreted.

MetabolicPathway Parent 2-Butyl-6-methylpiperidine (Parent) NOxide N-Oxide Metabolite (Phase I) Parent->NOxide FMO / CYP450 (N-Oxidation) OHMetab ω/ω-1 Hydroxy Metabolite (Phase I) Parent->OHMetab CYP450 (Aliphatic Hydroxylation) Excretion Renal Excretion NOxide->Excretion In Vivo Glucuronide O-Glucuronide Conjugate (Phase II) OHMetab->Glucuronide UGTs (Glucuronidation) Glucuronide->Excretion In Vivo

Fig 1. Primary Phase I and Phase II metabolic pathways of 2-Butyl-6-methylpiperidine.

In Vitro Metabolic Profiling (HLM/RLM)

Objective: To isolate Phase I and Phase II metabolic pathways in a controlled environment to determine intrinsic clearance ( CLint​ ) and identify primary metabolites.

Self-Validating Protocol
  • System Setup: Incubate the compound (1 µM) with pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) at 0.5 mg/mL protein concentration.

    • Causality: Pooled microsomes average out inter-individual genetic variability in CYP expression, providing a standardized baseline.

  • Cofactor Addition: Initiate the reaction with an NADPH-regenerating system (for Phase I CYPs/FMOs). To assess Phase II metabolism, add UDPGA and alamethicin.

    • Causality: Alamethicin is a pore-forming peptide required to unmask UGT enzymes located on the luminal side of the microsomal membrane.

  • Internal Controls (The Validation System):

    • Negative Control: Heat-inactivated microsomes (validates that substrate loss is purely enzymatic, not due to chemical instability).

    • Positive Control: Verapamil (validates CYP3A4 activity) and 7-hydroxycoumarin (validates UGT activity).

  • Time-Course Sampling: Aliquot 50 µL samples at 0, 15, 30, 60, and 120 minutes.

  • Quenching: Quench immediately with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

    • Causality: Acetonitrile instantly denatures metabolic enzymes to halt the reaction while precipitating proteins and efficiently extracting the lipophilic alkylpiperidine.

  • Analysis: Centrifuge at 15,000 x g for 10 mins; analyze the supernatant via LC-HRMS/MS (ESI+ mode).

In Vivo Metabolic Profiling (Rodent PK Model)

Objective: To evaluate the holistic pharmacokinetic (PK) profile, incorporating absorption, distribution, hepatic/extrahepatic metabolism, and renal clearance.

Self-Validating Protocol
  • Animal Model: Male Sprague-Dawley rats (n=6), fasted overnight.

    • Causality: Fasting eliminates food-drug interactions that could artificially alter absorption kinetics.

  • Dosing: Intravenous (IV) at 2 mg/kg and Per Os (PO) at 10 mg/kg.

    • Causality: Dual-route dosing is mandatory to calculate absolute bioavailability ( F% ) and assess first-pass hepatic extraction.

  • Sampling Strategy:

    • Plasma: Serial blood draws via jugular vein catheter at 12 time points up to 24 hours.

    • Urine/Feces: Metabolic cages used to collect excreta over 48 hours.

    • Causality: Plasma often misses highly polar Phase II metabolites (e.g., glucuronides) because they are rapidly cleared by the kidneys. Urine collection ensures total mass balance recovery.

  • Sample Preparation: Solid-Phase Extraction (SPE) using mixed-mode cation exchange (MCX) cartridges.

    • Causality: Alkylpiperidines are basic compounds. MCX selectively retains the protonated amine, allowing neutral lipids and acidic interferences to be washed away before elution with 5% ammonium hydroxide in methanol.

Workflow cluster_invitro In Vitro Profiling cluster_invivo In Vivo Profiling Start Compound: 2-Butyl-6-methylpiperidine HLM HLM / Hepatocyte Incubation (+ NADPH / UDPGA) Start->HLM Rat Sprague-Dawley Rats (IV / PO Dosing) Start->Rat Quench Protein Precipitation (Acetonitrile + IS) HLM->Quench LCMS LC-HRMS/MS Analysis (Metabolite ID & Quantification) Quench->LCMS Sample Plasma & Urine Collection (0 - 24 hrs) Rat->Sample Sample->LCMS IVIVE IVIVE Modeling & Clearance Correlation LCMS->IVIVE

Fig 2. Parallel workflow for in vitro and in vivo metabolic profiling and IVIVE correlation.

Objective Data Comparison & IVIVE Disconnect

Translating in vitro bioactivity to human in vivo exposures relies heavily on High-Throughput In Vitro to In Vivo Extrapolation (HT-IVIVE)[4]. However, comparing the two datasets reveals critical biological divergences.

ParameterIn Vitro (HLM/RLM)In Vivo (Rat Model)Mechanistic Divergence & Notes
Primary Metabolites N-oxide, ω -hydroxyO-Glucuronides, N-oxideIn vitro setups lacking UDPGA fail to capture the downstream glucuronidation of the hydroxylated butyl chain[4].
Clearance Mechanism Purely Hepatic (CYP/FMO)Hepatic + Renal ExcretionIn vivo clearance is significantly faster due to the active renal secretion of the basic parent amine.
Metabolic Stability Moderate ( T1/2​≈45 min)Short ( T1/2​≈1.5 hrs)Tertiary/secondary alkylamines are inherently susceptible to oxidative metabolism[5].
Phase II Conjugation Minimal (unless optimized)High (Urine predominant)In vivo, Phase I hydroxylated metabolites are rapidly conjugated by UGTs and cleared renally.
Field-Proven Analytical Insights

When executing these protocols, scientists must account for the chemical nature of alkylpiperidines. Because 2-butyl-6-methylpiperidine lacks a conjugated aromatic system, it has no strong UV chromophore . Therefore, standard HPLC-UV is blind to this compound. LC-MS/MS using Electrospray Ionization in positive mode (ESI+) is mandatory. Furthermore, secondary amines cause severe peak tailing on standard C18 columns due to secondary interactions with residual silanols; utilizing high-pH mobile phases (e.g., 10 mM ammonium bicarbonate, pH 10) or heavily end-capped columns is required to maintain sharp peak shapes and accurate quantification.

References

  • Frontiers in Toxicology - Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation URL:[Link][4]

  • ACS Publications - Structure-Based Drug Discovery of Non-SAM-Mimetic Bisubstrate Inhibitors against Nicotinamide N-Methyltransferase URL:[Link][5]

  • NIH / PubMed - Solenopsin, the alkaloidal component of the fire ant (Solenopsis invicta), is a naturally occurring inhibitor of phosphatidylinositol-3-kinase signaling and angiogenesis URL: [Link][1]

  • RSC Publishing - Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids URL:[Link][3]

  • NIH / PubMed Central - Solenopsin A and analogs exhibit ceramide-like biological activity URL:[Link][2]

Sources

Validation

Comparative Toxicity Profiling of Piperidine vs. Pyridine Derivatives in Drug Design

As a Senior Application Scientist in medicinal chemistry, I frequently encounter a critical decision point during lead optimization: the selection of appropriate nitrogen heterocycles. While piperidine and pyridine are b...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry, I frequently encounter a critical decision point during lead optimization: the selection of appropriate nitrogen heterocycles. While piperidine and pyridine are both ubiquitous, privileged scaffolds in FDA-approved drugs, their differing hybridization states ( sp3 vs. sp2 ) fundamentally alter their physicochemical properties. This divergence creates distinct, predictable toxicity profiles.

This guide objectively compares the toxicity liabilities of piperidine and pyridine derivatives, detailing the mechanistic causality behind these off-target effects and providing self-validating experimental protocols to screen for them.

Mechanistic Causality: Basicity vs. Aromaticity

The toxicity profiles of these two rings are driven by their fundamental electronic structures:

  • The Piperidine Liability (Cardiotoxicity): Piperidine is a saturated, non-planar aliphatic ring with an sp3 -hybridized nitrogen. It is highly basic (typical pKa​≈11.2 ). At physiological pH (7.4), piperidine derivatives exist almost entirely as positively charged cations. This protonated nitrogen is a primary pharmacophore for the human ether-a-go-go-related gene (hERG) potassium channel. The cation engages in strong cation- π interactions with aromatic residues (like Tyr652 and Phe656) within the hERG channel pore, leading to action potential delay, QT prolongation, and potentially fatal arrhythmias[1].

  • The Pyridine Liability (Hepatotoxicity & DDI): Pyridine is a planar, aromatic ring with an sp2 -hybridized nitrogen. It is weakly basic (typical pKa​≈5.2 ) and remains predominantly neutral at physiological pH. However, its exposed nitrogen lone pair is highly accessible and acts as a potent ligand for the heme iron in Cytochrome P450 (CYP450) enzymes[2]. This coordination leads to competitive or mechanism-based inhibition (particularly of CYP3A4 and CYP1A2), creating severe drug-drug interaction (DDI) risks. Furthermore, pyridine exposure is historically linked to idiosyncratic hepatic lesions and hepatotoxicity[3].

G Pyridine Pyridine (sp2, pKa ~5.2) Heme CYP450 Heme Coordination Pyridine->Heme Lone pair binding Piperidine Piperidine (sp3, pKa ~11.2) Protonation Protonated at pH 7.4 Piperidine->Protonation High basicity Hepato Hepatotoxicity & DDI Heme->Hepato Enzyme inhibition hERG hERG Channel Blockade Protonation->hERG Cation-pi interaction Cardio Cardiotoxicity (QT Prolongation) hERG->Cardio Action potential delay

Mechanistic pathways linking nitrogen heterocycle structure to specific off-target toxicities.

Quantitative Data Comparison

To contextualize these liabilities, we must look at the quantitative screening data. The tables below summarize the physicochemical properties and representative off-target inhibition metrics for these scaffolds.

Table 1: Physicochemical and Toxicity Profile Summary
Property / LiabilityPiperidine DerivativesPyridine Derivatives
Hybridization sp3 (Aliphatic, non-planar) sp2 (Aromatic, planar)
Typical pKa​ ~11.2 (Highly basic)~5.2 (Weakly basic)
Charge at pH 7.4 Predominantly protonated (+1)Predominantly neutral
Primary Off-Target hERG Potassium ChannelCYP450 Enzymes (e.g., 3A4, 1A2)
Toxicity Outcome Cardiotoxicity (QT Prolongation)Hepatotoxicity & DDI
Table 2: Comparative Off-Target Inhibition (Representative Data)

Note: Data trends synthesized from structural optimization studies[1],[4].

Scaffold ModificationhERG IC50​ ( μM )CYP3A4 Inhibition (%) at 10 μM Risk Assessment
Unsubstituted Piperidine < 1.0< 10%High Cardiotoxicity Risk
3-Fluoro-Piperidine > 10.0< 10%Mitigated Risk (Reduced pKa​ )
Unsubstituted Pyridine > 30.0> 80%High DDI / Hepatotoxicity Risk
Sterically Hindered Pyridine > 30.0< 30%Mitigated Risk (Blocked lone pair)

Self-Validating Experimental Protocols

Protocol A: Automated Patch-Clamp Assay for hERG Liability (Piperidines)

Causality & Rationale: This assay directly measures the potassium tail currents in hERG-expressing cells. Because piperidines block the open/inactivated state of the channel, measuring the tail current (which represents the rapid recovery from inactivation) is the gold standard for quantifying this liability.

Self-Validation System:

  • Positive Control: 100 nM E-4031 (Must show >90% inhibition to validate channel expression and voltage protocol).

  • Negative/Vehicle Control: 0.1% DMSO (Must show <5% current rundown over the recording period).

Step-by-Step Methodology:

  • Cell Preparation: Culture CHO cells stably expressing the hERG potassium channel. Harvest and suspend in extracellular recording solution.

  • Electrophysiology Setup: Establish a whole-cell configuration using an automated patch-clamp system. Maintain a holding potential of -80 mV.

  • Voltage Protocol: Apply a depolarizing pulse to +20 mV for 2 seconds to activate and inactivate the channels. Follow immediately with a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Compound Application: Perfuse the piperidine test compounds at escalating concentrations (e.g., 0.1, 1.0, 3.0, 10.0, and 30.0 μM ). Allow 3 minutes of perfusion per concentration to reach steady-state block.

  • Data Analysis: Measure the peak amplitude of the tail current at -50 mV. Calculate the fractional block relative to the vehicle control and fit to a Hill equation to derive the IC50​ .

Protocol B: Recombinant Fluorogenic CYP450 Inhibition Assay (Pyridines)

Causality & Rationale: Pyridines cause toxicity primarily by coordinating with the heme iron of CYP enzymes. A fluorogenic assay provides a direct, high-throughput readout of enzyme activity reduction, identifying potential DDI and hepatotoxicity risks early.

Self-Validation System:

  • Positive Control: 1 μM Ketoconazole for CYP3A4 (Must yield >95% inhibition to confirm enzyme susceptibility).

  • Baseline Control: Reaction mixture lacking NADPH (Must show zero substrate turnover).

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a master mix containing recombinant human CYP3A4 (or CYP1A2), an NADPH regenerating system, and potassium phosphate buffer (pH 7.4).

  • Pre-Incubation: Dispense the master mix into a 384-well plate. Add pyridine test compounds (0.1 to 50 μM ). Incubate at 37°C for 10 minutes to allow for potential mechanism-based binding.

  • Reaction Initiation: Add the specific fluorogenic substrate (e.g., 7-benzyloxy-4-trifluoromethylcoumarin [BFC] for CYP3A4) and NADPH to initiate the reaction.

  • Termination & Detection: Incubate for 30 minutes at 37°C. Terminate the reaction by adding a 20% Tris/Acetonitrile stop solution. Read fluorescence on a microplate reader (Ex/Em 409/530 nm).

  • Data Analysis: Normalize fluorescence units to the vehicle control. Plot dose-response curves to calculate the IC50​ or report the percentage of inhibition at 10 μM .

Mitigation Strategies in Lead Optimization

When a liability is identified, structural optimization is required.

  • Mitigating Piperidine hERG Toxicity: The most effective strategy is reducing the basicity of the nitrogen. As demonstrated in[1], introducing an electron-withdrawing group, such as a β -fluoro substituent (e.g., 3-fluoropiperidine), drops the pKa​ by over two units. This significantly reduces the protonated fraction at pH 7.4, rescuing the hERG profile without destroying target affinity.

  • Mitigating Pyridine CYP Toxicity: To prevent heme coordination, medicinal chemists utilize steric hindrance. Placing a methyl group adjacent to the pyridine nitrogen (e.g., 2-methylpyridine) creates a steric clash with the CYP enzyme's active site, preventing the lone pair from reaching the heme iron[4].

W Lead Lead Compound (Nitrogen Heterocycle) Patch Automated Patch-Clamp (hERG Assay) Lead->Patch CYP Recombinant CYP450 Fluorogenic Assay Lead->CYP Decision Toxicity Profile Assessment Patch->Decision IC50 < 10 µM CYP->Decision High Inhibition Mitigate1 Reduce Basicity (e.g., Fluorination) Decision->Mitigate1 hERG Liability Mitigate2 Steric Hindrance / Reduce Lipophilicity Decision->Mitigate2 CYP Liability

Experimental workflow for evaluating and mitigating heterocycle-induced toxicity.

References

  • Toxicological Profile for Pyridine Source: Centers for Disease Control and Prevention (CDC) / ATSDR URL:[Link]

  • Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

2-Butyl-6-methylpiperidine proper disposal procedures

As a Senior Application Scientist, I frequently observe that the operational handling of dialkylpiperidines is underestimated in many research settings. While 2-Butyl-6-methylpiperidine (CAS: 1153937-17-7) is a highly va...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently observe that the operational handling of dialkylpiperidines is underestimated in many research settings. While 2-Butyl-6-methylpiperidine (CAS: 1153937-17-7) is a highly valuable building block in drug development and synthetic chemistry, its structural properties necessitate rigorous, self-validating safety protocols. Proper disposal is not merely a regulatory checkbox; it is a critical safeguard against catastrophic laboratory incidents.

Below is a comprehensive, step-by-step guide to the proper disposal of 2-Butyl-6-methylpiperidine, grounded in physicochemical causality and EPA regulatory frameworks.

Physicochemical Hazard Profile (The "Why")

To design an effective disposal protocol, we must first understand the causality behind the chemical's behavior. 2-Butyl-6-methylpiperidine features a piperidine ring substituted with butyl and methyl groups, which dictates its hazard profile:

  • Corrosivity (High pKa): Like most secondary amines, the nitrogen atom is highly basic. In aqueous environments or upon contact with physiological moisture (e.g., sweat, mucous membranes), it rapidly abstracts protons, causing severe caustic burns ()[1].

  • Dermal Penetration (High Lipophilicity): The addition of the butyl and methyl alkyl chains significantly increases the molecule's lipophilicity (LogP) compared to unsubstituted piperidine. This enhanced lipophilicity facilitates rapid penetration through the lipid bilayers of the stratum corneum, making dermal exposure a severe systemic toxicity risk ()[2].

  • Flammability: Alkylpiperidines possess low flash points and high vapor pressures at room temperature, allowing them to readily form explosive mixtures with ambient air ()[3].

Table 1: Quantitative Hazard Summary for 2-Butyl-6-methylpiperidine

Property / ClassificationValue / DesignationOperational Implication
CAS Number 1153937-17-7Unique identifier for SDS and waste tracking.
EPA RCRA Waste Codes D001, D002Must be managed strictly as Ignitable and Corrosive waste.
GHS Hazard Classes Flammable Liquid, Skin CorrosionRequires grounded equipment and specialized PPE.
Chemical Compatibility Incompatible with acids/oxidizersExothermic neutralization risk; requires strict segregation.

Operational Disposal Workflow

G Start 2-Butyl-6-methylpiperidine Waste Generation Segregation Chemical Segregation (Isolate from Acids/Oxidizers) Start->Segregation Spill Spill Protocol (Inert Absorbent, Non-sparking) Start->Spill If Spilled Containment Primary Containment (HDPE or Glass Receptacle) Segregation->Containment Labeling RCRA Labeling (D001 Ignitable, D002 Corrosive) Containment->Labeling Storage Secondary Containment (Ventilated Flammables Cabinet) Labeling->Storage Disposal Licensed Incineration (EPA Compliant Facility) Storage->Disposal Spill->Containment

Workflow for the safe containment, labeling, and disposal of 2-Butyl-6-methylpiperidine waste.

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system: each step verifies the success and safety of the previous one.

Step 1: Pre-Disposal Preparation & PPE Verification

  • Causality: Because of the high dermal penetration rate of lipophilic amines, standard latex gloves offer insufficient breakthrough times.

  • Action: Don butyl rubber or heavy-duty nitrile gloves (double-gloving is highly recommended), chemical splash goggles, a face shield, and a flame-retardant lab coat. Ensure all handling occurs within a certified, externally exhausted chemical fume hood ()[4].

Step 2: Waste Segregation and Compatibility Check

  • Causality: Mixing basic piperidine derivatives with acidic waste streams will trigger a violent, exothermic acid-base neutralization. This can boil the solvent, generate toxic gas, and violently rupture the container.

  • Action: Verify that the designated waste container contains NO acids, strong oxidizers, or halogenated solvents. Use a dedicated container exclusively for basic, non-halogenated organic waste.

Step 3: Primary Containment

  • Causality: The corrosive nature of the chemical can degrade certain standard plastics and metals over time.

  • Action: Transfer the waste into a High-Density Polyethylene (HDPE) or glass receptacle. Use a grounded, non-sparking funnel to prevent static discharge from igniting the vapors. Cap the container tightly immediately after transfer to prevent vapor escape.

Step 4: RCRA Labeling and Secondary Storage

  • Causality: Unlabeled waste is a severe EPA violation and a critical danger to waste handlers who rely on accurate chemical profiles to prevent incompatible mixing.

  • Action: Affix a hazardous waste label immediately. Explicitly write "2-Butyl-6-methylpiperidine" and mark the hazards as "Ignitable" and "Corrosive". Store the sealed primary container inside a secondary containment tray within a ventilated flammables cabinet until pickup.

Step 5: Spill Response Protocol

  • Causality: Spills maximize the surface area for vapor generation, creating an immediate inhalation and fire hazard.

  • Action: Evacuate non-essential personnel. Extinguish all ignition sources. Cover the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite—never use combustible sawdust). Use non-sparking tools to sweep the absorbed material into a hazardous waste bucket, seal tightly, and label as spill debris.

Regulatory Grounding: The EPA RCRA Framework

Under the Resource Conservation and Recovery Act (RCRA), 2-Butyl-6-methylpiperidine waste is regulated as a "characteristic" hazardous waste ()[5].

  • D001 (Ignitability): Assigned to liquids with a flash point below 60°C (140°F) or those that readily catch fire and sustain combustion ()[3].

  • D002 (Corrosivity): Assigned to aqueous solutions with a pH ≥ 12.5, or liquids that corrode steel at a specific rate ()[1].

Critical Compliance Note: Dilution is legally prohibited as a method of treatment for D001/D002 wastes under RCRA ()[6]. The only compliant disposal pathway is collection and transport by a licensed vendor for high-temperature incineration at an EPA-compliant facility.

References

  • "RCRA Characteristic Waste", Vanderbilt University Medical Center. [Link]

  • "EPA Hazardous Waste Codes", University of Georgia. [Link]

  • "Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents", National Institutes of Health (PMC). [Link]

  • "RCRA | Environmental Health and Safety", Case Western Reserve University. [Link]

  • "Office of Environmental Guidance - OSTI", Department of Energy OSTI. [Link]

Sources

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